tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

Core Science & Biosynthesis

Literature review on tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate and its analogs

An In-depth Technical Guide to tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate and its Analogs: Synthesis, Properties, and Applications in Drug Discovery

Abstract

Tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate and its structural analogs represent a versatile class of chiral building blocks with significant applications in medicinal chemistry and drug development. The strategic incorporation of a tert-butoxycarbonyl (Boc) protecting group on a chiral amino alcohol scaffold provides a stable yet readily cleavable moiety, facilitating the synthesis of complex molecules with defined stereochemistry. This guide provides a comprehensive overview of the synthesis, chemical properties, and diverse biological activities of this class of compounds. We will delve into the rationale behind various synthetic strategies, explore their structure-activity relationships, and highlight their potential as therapeutic agents, particularly in the development of enzyme inhibitors and other bioactive molecules.

Introduction: The Significance of Boc-Protected Amino Alcohols

The carbamate functional group is a cornerstone in medicinal chemistry, known for its chemical stability and its ability to modulate intermolecular and intramolecular interactions.[1] The tert-butoxycarbonyl (Boc) group, in particular, is a widely used protecting group for amines due to its stability under a variety of reaction conditions and its facile removal under acidic conditions. When combined with a chiral amino alcohol core, the resulting Boc-protected amino alcohols, such as tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate and its analogs, become powerful intermediates in the asymmetric synthesis of pharmaceuticals.[2]

The presence of both a hydroxyl and a protected amine group allows for selective chemical modifications, making these compounds valuable in the preparation of more complex molecules like beta-amino alcohols and various nitrogen-containing heterocycles.[2] The stereochemistry of these building blocks is often crucial for their biological activity, influencing their interaction with enzymes and receptors.[2][3]

Synthetic Strategies for Boc-Protected Amino Alcohols

The synthesis of tert-butyl hydroxycarbamates and their analogs typically involves the reaction of an amino alcohol with di-tert-butyl dicarbonate (Boc₂O) under basic conditions. The specific synthetic route can be adapted to achieve the desired stereochemistry and to accommodate various substituents on the carbon backbone.

General Synthesis of a Boc-Protected Amino Alcohol

A common method for the synthesis of Boc-protected amino alcohols involves the following steps:

• Starting Material Selection : The synthesis begins with a chiral amino alcohol. The choice of the starting material will determine the final stereochemistry and the substitution pattern of the product.

• Protection of the Amine : The amino group of the amino alcohol is reacted with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base, such as triethylamine or sodium bicarbonate, in a suitable solvent like tetrahydrofuran (THF) or dichloromethane.

• Purification : The resulting Boc-protected amino alcohol is then purified using standard techniques such as column chromatography or recrystallization.

Experimental Protocol: Synthesis of tert-Butyl (1-hydroxypent-4-en-2-yl)carbamate [4]

This patented method provides a scalable synthesis for an analog of the target compound.

• Reaction Setup : A solution of the starting amino alcohol (1-aminopent-4-en-2-ol) is prepared in a suitable solvent (e.g., dichloromethane).

• Addition of Base : A base, such as triethylamine, is added to the solution to neutralize the acid that will be formed during the reaction.

• Addition of Boc₂O : Di-tert-butyl dicarbonate is added portion-wise to the stirred solution at room temperature.

• Reaction Monitoring : The reaction progress is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup : The reaction mixture is washed with water and brine. The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure.

• Purification : The crude product is purified by column chromatography on silica gel to afford the pure tert-butyl (1-hydroxypent-4-en-2-yl)carbamate.

Asymmetric Synthesis

For the synthesis of enantiomerically pure compounds, asymmetric synthetic routes are employed. These methods often utilize chiral catalysts or chiral starting materials to control the stereochemical outcome of the reaction. For example, the asymmetric Mannich reaction can be used to synthesize chiral β-amino carbonyl compounds, which can then be reduced to the corresponding amino alcohols.[5]

Caption: Asymmetric synthesis of Boc-protected amino alcohols via a proline-catalyzed Mannich reaction.

Chemical Properties and Structural Characteristics

The chemical properties of tert-butyl hydroxycarbamates are largely defined by the interplay between the hydroxyl group, the carbamate linkage, and the bulky tert-butyl group.

Physical Properties

These compounds are typically white to off-white solids or viscous oils at room temperature.[6] Their solubility is generally good in common organic solvents like ethanol, acetone, and dichloromethane, while being limited in water.

Spectroscopic and Crystallographic Data

The structural characterization of these molecules relies on standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are used to confirm the molecular structure. The characteristic signals for the tert-butyl group (a singlet around 1.4 ppm in ¹H NMR) and the carbamate proton are key identifiers.

• Mass Spectrometry (MS) : Provides information on the molecular weight and fragmentation pattern of the compound.

• X-ray Crystallography : For crystalline compounds, X-ray diffraction can be used to determine the precise three-dimensional structure, including the absolute stereochemistry.[7][8] Crystal structures often reveal intermolecular hydrogen bonding between the hydroxyl and carbamate groups, which can influence the compound's physical properties and biological activity.[9]

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Key NMR Signals (¹H, ppm)
tert-Butyl (S)-(1-hydroxypropan-2-yl)carbamate	C₈H₁₇NO₃	175.23	40-45	~1.4 (s, 9H, t-Bu), ~3.4-3.6 (m, 2H, CH₂OH), ~3.7 (m, 1H, CH)
tert-Butyl N-(1-hydroxy-2-methylpropan-2-yl)carbamate	C₉H₁₉NO₃	189.25	N/A	~1.2 (s, 6H, 2xCH₃), ~1.4 (s, 9H, t-Bu), ~3.4 (s, 2H, CH₂OH)
(R)-tert-Butyl (1-hydroxybutan-2-yl)carbamate	C₉H₁₉NO₃	189.25	40-45	~0.9 (t, 3H, CH₃), ~1.4 (s, 9H, t-Bu), ~1.5 (m, 2H, CH₂), ~3.5 (m, 1H, CH), ~3.6 (m, 2H, CH₂OH)

Biological Activities and Applications in Drug Discovery

The structural features of tert-butyl hydroxycarbamate analogs make them attractive scaffolds for the development of new therapeutic agents. The ability to introduce chirality and functional groups in a controlled manner allows for the fine-tuning of their biological activity.

Enzyme Inhibition

A significant application of this class of compounds is in the design of enzyme inhibitors. The hydroxyl and carbamate moieties can participate in hydrogen bonding interactions within the active site of an enzyme, while the rest of the molecule can be modified to enhance potency and selectivity.

Case Study: Inhibition of β-Secretase and Acetylcholinesterase in Alzheimer's Disease

Alzheimer's disease (AD) is characterized by the accumulation of amyloid-beta (Aβ) plaques and a decline in the neurotransmitter acetylcholine.[10][11] An analog, tert-butyl-(4-hydroxy-3-((3-(2-methylpiperidin-yl)propyl)carbamoyl)phenyl)carbamate (M4), has been investigated as a dual inhibitor of β-secretase (BACE-1), which is involved in Aβ production, and acetylcholinesterase (AChE), which degrades acetylcholine.[11]

The M4 compound was shown to inhibit both enzymes, potentially addressing two key pathological features of AD.[10] In vitro studies demonstrated that M4 could prevent the death of astrocyte cells induced by Aβ₁₋₄₂.[11]

Caption: Dual inhibitory mechanism of a tert-butyl carbamate analog in Alzheimer's disease.

Chiral Building Blocks for Pharmaceuticals

These compounds are frequently used as chiral building blocks in the synthesis of more complex active pharmaceutical ingredients (APIs).[2] Their use ensures the correct stereochemistry in the final drug molecule, which is often critical for its efficacy and safety. They are employed in the synthesis of drugs targeting the central nervous system, cardiovascular diseases, and as protease inhibitors.[2]

Future Perspectives

The versatility of tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate and its analogs ensures their continued importance in drug discovery and development. Future research in this area is likely to focus on:

• Development of Novel Synthetic Methodologies : Creating more efficient and stereoselective synthetic routes to access a wider range of analogs.

• Exploration of New Biological Targets : Screening these compounds against a broader array of biological targets to identify new therapeutic opportunities.

• Structure-Activity Relationship (SAR) Studies : Systematically modifying the structure of these compounds to optimize their potency, selectivity, and pharmacokinetic properties.

• Prodrug Design : Utilizing the carbamate linkage in the design of prodrugs to improve the delivery and efficacy of known drugs.[1]

Conclusion

References

• TERT-BUTYL HYDROXYCARBAMATE - Ataman Kimya. [Link]

• Yang, J. W., Pan, S. C., & List, B. (n.d.). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses. [Link]

• Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester. (2022).

• Alapour, S., Koorbanally, N. A., & Ramjugernath, D. (2018). Crystal structure of (S)-tert-butyl-(1-hydroxypropan-2-yl)carbamate, C8H17NO3. Zeitschrift für Kristallographie - New Crystal Structures, 233(1), 1-2. [Link]

• tert-butyl N-(1-hydroxy-2-methylpropan-2-yl)carbamate. (n.d.). PubChem. [Link]

• Alapour, S. (2025, August 06). Crystal structure of (S)-tert-butyl-(1-hydroxypropan-2-yl)carbamate, C8H17NO3. Zeitschrift für Kristallographie - New Crystal Structures. [Link]

• Godoy, P., et al. (2020). Tert-butyl-(4-hydroxy-3-((3-(2-methylpiperidin-yl)propyl)carbamoyl)phenyl)carbamate Has Moderated Protective Activity in Astrocytes Stimulated with Amyloid Beta 1-42 and in a Scopolamine Model. Molecules, 25(21), 5099. [Link]

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• (R)-tert-Butyl (1-hydroxybutan-2-yl)carbamate. (n.d.). MySkinRecipes. [Link]

• Tihana, G., et al. (2018). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Archives of Industrial Hygiene and Toxicology, 69(1), 1-13. [Link]

• tert-butyl N-[(2R)-1-hydroxy-4-(methylsulfanyl)butan-2-yl]carbamate. (n.d.). Molport. [Link]

• Cowley, A. R., et al. (2016). tert-Butyl N-Hydroxycarbamate (N-Boc-Hydroxylamine). Molbank, 2016(2), M890. [Link]

• tert-butyl N-((2R)-1-hydroxypropan-2-yl)carbamate. (n.d.). PubChem. [Link]

• tert-Butyl ((1R,2R)-1-hydroxy-1-phenylhex-5-yn-2-yl)carbamate. (n.d.). Inxight Drugs. [Link]

• tert-Butyl (S)-(1-hydroxypropan-2-yl)carbamate. (n.d.). Pharmaffiliates. [Link]

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Protocols & Analytical Methods

Synthesis protocol for tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

Application Note: Synthesis Protocol for tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

Introduction & Scientific Rationale

tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate is a high-value chiral building block extensively utilized in the development of targeted immunotherapies. Most notably, it serves as the critical amino alcohol precursor in the synthesis of Selgantolimod (GS-9688), a potent, orally active Toll-like receptor 8 (TLR8) agonist currently under investigation for the functional cure of chronic hepatitis B virus (HBV) infection[1],[2].

The stereocenter at the C2 position (an α,α -disubstituted quaternary carbon) is essential for the spatial orientation of the final pharmacophore. Maintaining the absolute (R)-configuration during synthesis is non-negotiable, as it directly dictates the molecule's binding affinity within the endosomal TLR8 receptor pocket.

Caption: TLR8 activation pathway by Selgantolimod.

Synthetic Strategy & Causality

The laboratory-scale synthesis of this intermediate avoids complex enzymatic resolutions used in kilogram-scale manufacturing[1], relying instead on a robust, two-step linear sequence starting from commercially available (2R)-2-amino-2-methylhexanoic acid hydrochloride[2].

Step 1: Electrophilic Reduction. We utilize Borane-Tetrahydrofuran ( BH3​⋅THF ) complex rather than Lithium Aluminum Hydride ( LiAlH4​ ). Causality: LiAlH4​ is a harsh nucleophilic reducing agent that can risk epimerization or unwanted side reactions with the amine hydrochloride salt. Conversely, BH3​ acts as an electrophilic reducing agent. It rapidly coordinates with the electron-rich carboxylic acid oxygen, facilitating a mild reduction to the primary alcohol while leaving the sensitive α -quaternary chiral center completely intact[2].

Step 2: Chemoselective N-Boc Protection. The intermediate, (R)-2-amino-2-methylhexan-1-ol, possesses two nucleophilic sites: the primary amine and the primary hydroxyl group. Causality: To achieve strict chemoselectivity for N-protection over O-acylation, the reaction is performed in a biphasic system of THF and saturated aqueous NaHCO3​ [2]. The mild inorganic base neutralizes any residual acid, ensuring the amine remains in its highly nucleophilic free-base form. The steric bulk of di-tert-butyl dicarbonate ( Boc2​O ) further drives the kinetic preference for the less sterically hindered nitrogen.

Caption: Synthetic workflow for the target Boc-protected amino alcohol.

Quantitative Data Summary

Step	Reagent / Reactant	Role	Equivalents	Amount
1	(2R)-2-Amino-2-methylhexanoic acid HCl	Starting Material	1.0 eq	250 mg (1.4 mmol)
1	BH3​⋅THF (1M in THF)	Reducing Agent	~3.9 eq	5.5 mL (5.5 mmol)
2	(R)-2-Amino-2-methylhexan-1-ol	Intermediate	1.0 eq	1.0 g (7.6 mmol)
2	Di-tert-butyl dicarbonate ( Boc2​O )	Protecting Group	2.0 eq	3.33 g (15.24 mmol)
2	NaHCO3​ (sat. aq.)	Base / Buffer	Excess	35 mL
Note: Step 2 amounts are scaled up to demonstrate standard intermediate processing parameters as cited in US9670205B2[2].

Detailed Experimental Protocols

Protocol A: Synthesis of (R)-2-amino-2-methylhexan-1-ol

• Preparation: Equip a flame-dried round-bottom flask with a magnetic stir bar and a nitrogen inlet. Add (2R)-2-amino-2-methylhexanoic acid hydrochloride (250 mg, 1.4 mmol) and anhydrous THF (5 mL).

• Reduction: Cool the suspension to 0 °C using an ice bath. Dropwise, over a period of 5 minutes, add the borane-tetrahydrofuran complex solution (1M in THF, 5.5 mL)[2].

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir continuously for 24 hours under a nitrogen atmosphere.

• Quench & Workup: Carefully quench the reaction by the dropwise addition of Methanol (1 mL) to destroy excess borane (Caution: Hydrogen gas evolution).

• Isolation: Concentrate the mixture in vacuo. Take up the resulting residue in Dichloromethane (DCM, 10 mL), filter to remove insoluble boron salts, and concentrate the filtrate in vacuo to yield the crude amino alcohol.

Protocol B: Synthesis of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

• Preparation: Dissolve the crude (R)-2-amino-2-methylhexan-1-ol (1.0 g, 7.6 mmol) in THF (35 mL) in a round-bottom flask.

• Biphasic Setup: Add saturated aqueous NaHCO3​ (35 mL) to the solution, creating a biphasic mixture. Stir vigorously.

• Protection: Add di-tert-butyl dicarbonate (3.33 g, 15.24 mmol) in one portion to the stirring mixture[2].

• Reaction: Allow the biphasic mixture to stir at room temperature for 24 hours.

• Workup: Remove the volatile organic solvents (THF) in vacuo. Dilute the remaining aqueous slurry with deionized water (50 mL) and extract the aqueous layer with Ethyl Acetate (EtOAc) (2 x 50 mL).

• Purification: Combine the organic extracts, wash with brine (50 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to afford the title compound.

Self-Validating Systems & In-Process Controls (IPC)

To ensure trustworthiness and reproducibility, the following self-validating analytical checks must be performed:

• Step 1 Validation (Ninhydrin & LCMS): The successful reduction of the carboxylic acid to the amino alcohol is confirmed by a positive Ninhydrin stain (deep purple spot on TLC), indicating the presence of the free primary amine. LCMS analysis must show a dominant [M+H]+ peak at m/z 132.1 [2].

• Step 2 Validation (Loss of Amine Reactivity): The successful Boc-protection is validated by a negative Ninhydrin stain ; the protected nitrogen will no longer react to form Ruhemann's purple. LCMS analysis will typically show an [M−tBu+H]+ fragment at m/z 176.1 or an [M+H]+ at m/z 232.2 , confirming the addition of the carbamate group.

References

• Kilogram-Scale Preparation of the Amino Alcohol Fragment of Selgantolimod by Enzymatic Resolution of an α,α-Disubstituted Amino Ester Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Source: Google Patents (Gilead Sciences, Inc.)

Sources

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• 2. US9670205B2 - Toll like receptor modulator compounds - Google Patents [patents.google.com]

Application Note: tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate in Asymmetric Synthesis and API Development

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Experimental Protocols

Executive Summary & Structural Rationale

tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate (CAS: 2408975-99-3) is a highly specialized, Boc-protected chiral α,α -disubstituted amino alcohol[1]. In modern synthetic organic chemistry and pharmaceutical development, chiral β -amino alcohols are privileged scaffolds[2]. However, the specific geminal disubstitution (a methyl and a butyl group) at the α -carbon of this molecule provides unique physicochemical properties that make it an invaluable building block.

The Causality of Structural Choice

As a Senior Application Scientist, it is critical to understand why this specific molecule is chosen over simpler amino alcohols (like valinol or phenylglycinol):

• The Thorpe-Ingold Effect: The bulky α -methyl and α -butyl groups restrict the conformational freedom of the molecule. In asymmetric catalysis, this rigidifies the transition state, leading to higher enantiomeric excesses (ee)[3]. In drug design, it locks the pharmacophore into a specific bioactive conformation, reducing off-target binding entropy.

• Orthogonal Protection: The tert-butyloxycarbonyl (Boc) group provides robust protection of the primary amine against nucleophilic attack during basic alkylations or organometallic additions, yet it can be cleaved under mildly acidic conditions (e.g., TFA/DCM) without risking racemization or Wagner-Meerwein rearrangements at the sterically congested quaternary stereocenter.

This guide details two primary applications for this molecule: its role as a critical intermediate in the synthesis of Toll-Like Receptor 8 (TLR-8) agonists for Hepatitis B (HBV) immunotherapy[4][5], and its utility as a chiral ligand precursor in asymmetric catalysis[2][6].

Application 1: Synthesis of TLR-8 Agonist APIs

Biological Context

Recent advancements in immunomodulatory therapies for chronic Hepatitis B Virus (HBV) infections have highlighted the efficacy of pyridopyrimidine derivatives as potent TLR-8 agonists[4]. The (R)-2-amino-2-methyl-1-hexanol moiety, derived from the deprotection of our title compound, is critical for optimal receptor binding. When coupled to the pyridopyrimidine core, the chiral amino alcohol fits precisely into the TLR-8 endosomal binding pocket, triggering a MyD88-dependent signaling cascade that induces pro-inflammatory cytokines (IL-12, IFN- γ ) necessary for viral clearance[5].

Fig 1: Mechanism of TLR-8 activation by pyridopyrimidine APIs containing the chiral amino alcohol.

Protocol: Deprotection and SN​Ar Coupling

This self-validating protocol outlines the conversion of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate into a functionalized pyridopyrimidine API[7].

Step 1: Boc Deprotection

• Setup: Dissolve 10.0 mmol of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate in 20 mL of anhydrous Dichloromethane (DCM) under a nitrogen atmosphere.

• Reagent Addition: Cool the flask to 0 °C. Dropwise, add 10 mL of Trifluoroacetic Acid (TFA). Causality: Cooling prevents exothermic degradation and minimizes side reactions at the hydroxyl group.

• Reaction Monitoring: Stir for 2 hours at room temperature. Monitor via TLC (Ninhydrin stain). The disappearance of the UV-inactive, Ninhydrin-positive starting material spot confirms completion.

• Workup (Critical): Concentrate in vacuo to remove excess TFA. Redissolve the crude oil in Ethyl Acetate (50 mL) and wash with 1M NaOH (3 x 20 mL) until the aqueous layer pH is >10. Causality: The TFA salt of this hindered amine is highly soluble in organic solvents; aggressive freebasing with NaOH is required to ensure the amine is nucleophilic for the next step. Dry over Na2​SO4​ and concentrate to yield (R)-2-amino-2-methyl-1-hexanol.

Step 2: SN​Ar Coupling to Pyridopyrimidine Core

• Setup: Combine the free amino alcohol (1.2 equiv) and a 2-chloro-pyridopyrimidine derivative (1.0 equiv) in anhydrous N,N-Dimethylformamide (DMF, 0.2 M).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv). Causality: DIPEA acts as a non-nucleophilic proton sponge, driving the equilibrium forward without competing for the electrophile.

• Heating: Heat the mixture to 90 °C for 16 hours.

• Validation: Analyze via LC-MS. Look for the product mass [M+H]+ and the disappearance of the isotopic chlorine pattern from the starting material.

• Purification: Dilute with water to precipitate the crude product, filter, and purify via preparative HPLC (C18, Water/Acetonitrile with 0.1% TFA)[7].

Quantitative Data: Coupling Optimization

The steric hindrance of the α -quaternary center requires careful optimization of the coupling conditions.

Solvent	Base (Equiv)	Temperature (°C)	Time (h)	Conversion (%)	Isolated Yield (%)
THF	TEA (2.0)	65 (Reflux)	24	45%	38%
DMF	K2​CO3​ (3.0)	90	24	72%	65%
DMF	DIPEA (3.0)	90	16	>95%	88%
DMSO	DIPEA (3.0)	110	12	>95%	71% (Impure)

Table 1: Optimization parameters for the SN​Ar coupling of (R)-2-amino-2-methyl-1-hexanol to a 2-chloro-pyridopyrimidine core.

Application 2: Chiral Ligand Precursor for Asymmetric Catalysis

Catalytic Context

Chiral amino alcohols are foundational to asymmetric synthesis, frequently utilized as ligands for transition metals or as precursors to chiral oxazaborolidines (Corey-Bakshi-Shibata/CBS catalysts)[3][6]. The deprotected form of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate provides an extraordinary chiral environment. The disparity in size between the methyl and butyl groups, combined with the rigidified α -tertiary carbon, creates a deep chiral pocket that dictates the facial selectivity of incoming substrates (e.g., prochiral ketones)[2].

Fig 2: Workflow for the preparation and application of the chiral oxazaborolidine catalyst.

Protocol: Asymmetric Reduction of Prochiral Ketones

This protocol details the in situ generation of an oxazaborolidine catalyst from the free amino alcohol, followed by the enantioselective reduction of acetophenone.

Step 1: Catalyst Generation

• Setup: Flame-dry a Schlenk flask under argon. Add 1.0 mmol of the free (R)-2-amino-2-methyl-1-hexanol (prepared as in Section 2.2) and 5 mL of anhydrous THF.

• Borane Addition: Slowly add 1.2 mmol of BH3​⋅THF (1.0 M solution) at room temperature.

• Aging: Stir for 2 hours. Causality: The initial reaction forms an amine-borane complex, followed by hydrogen gas evolution as the boron covalently bonds to the oxygen and nitrogen, forming the rigid oxazaborolidine ring.

Step 2: Enantioselective Reduction

• Substrate Addition: Cool the catalyst solution to -20 °C. Causality: Lower temperatures enhance the facial discrimination of the transition state, maximizing enantiomeric excess (ee).

• Reduction: Simultaneously, via dual syringe pumps over 1 hour, add a solution of acetophenone (10.0 mmol in 5 mL THF) and additional BH3​⋅THF (6.0 mmol in 6 mL THF). Causality: Slow, simultaneous addition ensures that the catalytic cycle outpaces the non-catalyzed, racemic background reduction by free borane.

• Quenching: Quench carefully with Methanol (5 mL) until gas evolution ceases, followed by 1M HCl to break the boron-product complex.

• Validation: Extract with Diethyl Ether, concentrate, and analyze the crude product via Chiral HPLC (e.g., Chiralcel OD-H column) to determine the enantiomeric ratio of the resulting 1-phenylethanol.

Quantitative Data: Ligand Efficiency Comparison

The steric bulk of the α -quaternary center directly impacts the enantioselectivity of the reduction.

Chiral Amino Alcohol Ligand	Substrate	Yield (%)	Enantiomeric Excess (ee %)	Absolute Config.
(R)-Phenylglycinol	Acetophenone	92%	74%	(R)
(R)-Valinol	Acetophenone	95%	81%	(R)
(R)-2-Amino-2-methyl-1-hexanol	Acetophenone	94%	93%	(R)
(S)-Diphenylprolinol	Acetophenone	98%	97%	(S)

Table 2: Comparison of chiral amino alcohols in the asymmetric borane reduction of acetophenone. The α,α -disubstitution of the title compound provides superior ee compared to mono-substituted linear amino alcohols.

Conclusion

tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate is a highly versatile chiral building block. Its unique α -methyl- α -butyl substitution pattern provides the necessary steric constraints required for both high-affinity receptor binding in API development (such as TLR-8 agonists) and rigorous facial discrimination in asymmetric catalysis. Proper handling of its deprotection and subsequent coupling/complexation relies heavily on understanding the physicochemical impacts of its sterically hindered quaternary stereocenter.

References

• Combination of hepatitis b virus (hbv)
• Source: Google Patents (US9670205B2)

• 1,3-Aminoalcohols and Their Derivatives in Asymmetric Organic Synthesis Source: ResearchGate URL:[Link]

• Catalytic Asymmetric Synthesis of β-Amino α-Tertiary Alcohol through Borrowing Hydrogen Amination Source: Organic Letters (ACS Publications) URL:[Link]

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Reaction mechanisms involving tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

As a Senior Application Scientist, this guide provides an in-depth exploration of the reaction mechanisms involving tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate . This document moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring that the protocols are robust and reproducible. The structure is designed to logically present the molecule's characteristics, its key reactions, and its potential applications in complex synthetic pathways.

Introduction: The Profile of a Versatile Chiral Building Block

tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate is a valuable chiral intermediate in modern organic and medicinal chemistry.[1] Its structure is defined by several key features that dictate its reactivity and utility:

• A Stereodefined Center : The '(R)' designation at the C2 position provides a specific three-dimensional architecture, making it an essential building block for asymmetric synthesis where stereochemistry is critical for biological activity.[1][2]

• A Primary Hydroxyl Group : The nucleophilic primary alcohol (-CH₂OH) at the C1 position is a versatile handle for a wide range of chemical transformations, including oxidation, etherification, and esterification.

• A Protected Amine : The amine at the C2 position is protected by a tert-butoxycarbonyl (Boc) group. The Boc group is a cornerstone of modern synthesis due to its unique stability profile.[3] It is robust under many reaction conditions (basic, nucleophilic, hydrogenation) but can be cleanly removed under mild acidic conditions.[3][4] This orthogonality is fundamental to multi-step synthetic strategies.[4]

This combination of a reactive alcohol, a selectively deprotectable amine, and fixed stereochemistry makes this molecule an indispensable tool for constructing complex pharmaceutical agents and other high-value molecules.[5]

Section 1: Core Reactivity and Mechanistic Principles

The synthetic utility of tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate is governed by the distinct reactivity of its two primary functional groups: the N-Boc protected amine and the primary alcohol.

The N-Boc Protecting Group: A Gateway to the Amine

The tert-butoxycarbonyl (Boc) group is the most common amine protecting group for its predictable reactivity. Its stability under a wide array of conditions allows for the selective modification of other parts of the molecule.[3][4]

• Acid Lability : The key feature of the Boc group is its susceptibility to cleavage under mild acidic conditions. The mechanism involves protonation of the carbamate carbonyl, followed by the loss of the amine to form a carbamic acid, which then fragments. This process generates the highly stable tert-butyl cation, which subsequently forms isobutylene and carbon dioxide, driving the reaction to completion.[3] Common reagents for this transformation include trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an organic solvent.[4]

• Orthogonal Stability : The Boc group is resistant to basic hydrolysis, nucleophilic attack, and catalytic hydrogenation, conditions under which other protecting groups like Fmoc (base-labile) or Cbz (hydrogenolysis-labile) would be cleaved.[3][4] This allows for a planned, sequential deprotection strategy in the synthesis of complex molecules.

The Primary Hydroxyl Group: A Nucleophilic Hub

The primary alcohol is a versatile functional group that can participate in a variety of classic transformations. Because the adjacent amine is protected and sterically hindered by the quaternary carbon, reactions at the hydroxyl group can often be performed with high chemoselectivity.[6]

• Nucleophilicity : The lone pairs on the oxygen atom make the hydroxyl group nucleophilic, allowing it to attack a range of electrophiles. This reactivity can be enhanced by deprotonation with a base to form a more potent alkoxide nucleophile.

• Oxidation : The primary alcohol can be oxidized to either an aldehyde or a carboxylic acid, depending on the strength and nature of the oxidizing agent.[6]

Section 2: Key Reaction Protocols and Methodologies

This section provides detailed, self-validating protocols for the most critical transformations involving this chiral building block. The rationale behind key steps is explained to provide a deeper understanding of the experimental design.

N-Boc Deprotection: Liberation of the Chiral Amine

This protocol describes the quantitative removal of the Boc group to yield the free primary amine, which is a crucial step before subsequent coupling reactions.

Protocol 2.1.1: Acid-Mediated N-Boc Deprotection with TFA

• Dissolution : Dissolve tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.1-0.2 M in a round-bottom flask equipped with a magnetic stir bar.

  • Rationale: DCM is an excellent solvent for the starting material and is inert to the acidic conditions. Anhydrous conditions prevent side reactions.

• Reagent Addition : Cool the solution to 0 °C using an ice bath. Slowly add trifluoroacetic acid (TFA, 5-10 eq., typically a 25-50% v/v solution in DCM) dropwise.

  • Rationale: The reaction is exothermic; cooling prevents potential side reactions. A stoichiometric excess of TFA ensures the reaction goes to completion.

• Reaction Monitoring : Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed.

  • Rationale: Reaction times can vary. Direct monitoring is crucial for determining the reaction endpoint and preventing degradation of the product.

• Workup : Upon completion, remove the solvent and excess TFA under reduced pressure using a rotary evaporator. Co-evaporate with a solvent like toluene or DCM (3x) to remove residual TFA.

  • Rationale: TFA is volatile but can form salts with the product amine. Co-evaporation helps to remove it more effectively.

• Purification/Isolation : The resulting product is the amine-TFA salt, which is often a viscous oil or solid. It can be used directly in the next step or neutralized with a mild base (e.g., saturated NaHCO₃ solution) and extracted into an organic solvent to yield the free amine.

Caption: Workflow for acid-mediated N-Boc deprotection.

Reactions at the Hydroxyl Moiety

The following protocols leverage the stability of the Boc group to achieve selective modification of the primary alcohol.

Protocol 2.2.1: Mild Oxidation to the Chiral Aldehyde

This protocol uses Dess-Martin Periodinane (DMP), a mild oxidant that reliably converts primary alcohols to aldehydes with minimal over-oxidation.

• Setup : To a solution of tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate (1.0 eq) in anhydrous DCM (0.1 M), add Dess-Martin Periodinane (1.2-1.5 eq) in one portion at room temperature under an inert atmosphere (e.g., Argon).

  • Rationale: DMP is moisture-sensitive, so anhydrous conditions and an inert atmosphere are essential for optimal reactivity.

• Reaction Monitoring : Stir the suspension vigorously for 1-3 hours. Monitor the reaction by TLC. The reaction is typically complete when the starting material spot has disappeared.

• Quenching : Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃ (sodium thiosulfate). Stir vigorously for 15-20 minutes until the organic layer becomes clear.

  • Rationale: The thiosulfate reduces the excess DMP and the iodine byproducts, while the bicarbonate neutralizes the acetic acid byproduct.

• Extraction : Separate the layers. Extract the aqueous layer with DCM (2x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : The crude aldehyde is often sensitive and should be purified quickly by flash column chromatography on silica gel.

Caption: Oxidation pathways of the primary alcohol.

Protocol 2.2.2: O-Alkylation via Williamson Ether Synthesis

This protocol describes the formation of an ether linkage at the primary alcohol.

• Setup : Suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous tetrahydrofuran (THF) in a flame-dried, three-neck flask under an inert atmosphere. Cool to 0 °C.

  • Causality: NaH is a strong, non-nucleophilic base ideal for deprotonating alcohols. Anhydrous THF is required as NaH reacts violently with water.

• Deprotonation : Slowly add a solution of tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate (1.0 eq) in anhydrous THF dropwise. Stir at 0 °C for 30 minutes, then allow to warm to room temperature for 30 minutes.

  • Rationale: The evolution of hydrogen gas will be observed. This step forms the sodium alkoxide, a much stronger nucleophile than the starting alcohol.

• Alkylation : Cool the solution back to 0 °C and add the alkylating agent (e.g., methyl iodide or benzyl bromide, 1.1 eq) dropwise.

• Reaction : Allow the reaction to warm to room temperature and stir overnight (or heat gently if required). Monitor by TLC for the consumption of the starting material.

• Quenching : Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

  • Rationale: This safely neutralizes any unreacted NaH.

• Workup and Purification : Extract the product into an organic solvent (e.g., ethyl acetate), wash with water and brine, dry over Na₂SO₄, and concentrate. Purify the crude ether by flash column chromatography.

Section 3: Data Summary and Characterization

The successful synthesis of derivatives requires robust analytical confirmation. The table below summarizes the expected transformations.

Reaction Type	Reagents & Conditions	Product Functional Group
N-Boc Deprotection	TFA, DCM, 0 °C to RT	Primary Amine (as salt)
Mild Oxidation	DMP, DCM, RT	Aldehyde
Strong Oxidation	KMnO₄, base, heat	Carboxylic Acid
O-Alkylation	1. NaH, THF; 2. R-X	Ether
O-Acylation	Ac₂O, Pyridine, DMAP	Ester
O-Sulfonylation	TsCl, Et₃N, DCM	Sulfonate Ester

Characterization of the parent molecule and its products relies on a suite of standard analytical techniques:

• NMR Spectroscopy (¹H and ¹³C) : Provides definitive structural information, confirming the presence of the alkyl chain, the Boc group, and the successful modification of the hydroxyl group.[7]

• Mass Spectrometry (MS) : Confirms the molecular weight of the starting material and products, providing validation of the chemical transformation.[7]

• Infrared (IR) Spectroscopy : Useful for identifying functional groups. For example, the disappearance of the broad O-H stretch (~3300 cm⁻¹) and the appearance of a strong C=O stretch (~1735 cm⁻¹) would indicate successful esterification.[7]

• High-Performance Liquid Chromatography (HPLC) : Used to assess the purity of the final compounds.[7]

Section 4: Application in a Multi-Step Synthetic Workflow

The true power of this chiral building block is realized in multi-step synthesis. The orthogonality of the Boc group and the hydroxyl group allows for a planned synthetic route where each site is addressed independently.

Caption: Hypothetical workflow using orthogonal reactivity.

This hypothetical workflow illustrates a common strategy in drug development:

• Step 1 (O-Alkylation) : The hydroxyl group is first modified to install a desired ether side chain using the protocol described in 2.2.2. The N-Boc group remains intact.

• Step 2 (N-Boc Deprotection) : The ether intermediate is then subjected to acidic conditions (Protocol 2.1.1) to selectively remove the Boc group, exposing the primary amine.

• Step 3 (Amide Coupling) : The resulting chiral amino-ether can then be coupled with a carboxylic acid using standard peptide coupling reagents (e.g., EDC/HOBt) to form a new, complex molecule, with the original stereocenter preserved throughout the sequence.

This guide provides the foundational knowledge and practical protocols for researchers, scientists, and drug development professionals to effectively utilize tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate as a powerful tool in asymmetric synthesis.

References

• El-Hiti, G. A., et al. (2016). Crystal structure of (S)-tert-butyl-(1-hydroxypropan-2-yl)carbamate, C8H17NO3. Zeitschrift für Kristallographie - New Crystal Structures.

• Organic Chemistry Portal. Boc-Protected Amino Groups. Available from: [Link]

• MySkinRecipes. (R)-tert-Butyl (1-hydroxybutan-2-yl)carbamate. Available from: [Link]

• Ningbo Inno Pharmchem Co., Ltd. The Art of Chiral Synthesis: Utilizing tert-Butyl N-[(2R)-1-hydroxy-3-phenylmethoxypropan-2-yl]carbamate. Available from: [Link]

• Aouf, C., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions.
• Ameduri, B. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances.
• Pearson, W. H., & Lian, B. W. (2002). Chemistry of N-Boc-N-tert-butylthiomethyl-protected alpha-aminoorganostannanes: diastereoselective synthesis of primary beta-amino alcohols from alpha-aminoorganostannanes. The Journal of Organic Chemistry.

• Semantic Scholar. A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. Available from: [Link]

Sources

• 1. (R)-tert-Butyl (1-hydroxybutan-2-yl)carbamate [myskinrecipes.com]
• 2. nbinno.com [nbinno.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals handling the isolation and purification of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate .

Mechanistic Grounding & Structural Challenges

Purifying this specific α,α-disubstituted, Boc-protected chiral amino alcohol presents a unique set of physicochemical challenges:

• Acid-Labile Carbamate: The tert-butoxycarbonyl (Boc) protecting group is highly sensitive to acidic environments. Aggressive aqueous workups will result in premature deprotection[1].

• Steric Hindrance: The quaternary α-carbon (bearing both a methyl and a butyl group) sterically shields the carbamate nitrogen, but leaves the primary hydroxyl group (-CH2OH) fully exposed and highly prone to hydrogen bonding with stationary phases.

• Anomalous Lipophilicity: Unlike standard short-chain amino alcohols, the hexyl backbone imparts significant hydrophobic character, altering its partitioning coefficient and causing it to co-elute with non-polar impurities like unreacted Boc anhydride (Boc2O).

Process Workflow

Workflow for the extraction and purification of Boc-protected amino alcohols.

Quantitative Data & Physicochemical Parameters

To ensure reproducible isolation, adhere to the following validated parameters during your purification workflow:

Parameter	Value / Recommendation	Causality / Rationale
Molecular Weight	231.34 g/mol	Essential for exact stoichiometric calculations during chemical quenching.
ClogP (Estimated)	~2.5 - 3.0	High lipophilicity dictates early elution on normal-phase silica.
Aqueous Wash pH	pH 4.0 - 6.0	Prevents acid-catalyzed cleavage of the Boc group into the water-soluble amine.
Silica Gel Mesh Size	230–400 mesh (60 Å)	Provides the optimal surface area for high-resolution flash chromatography[2].
TEA Modifier Conc.	0.5% - 1.0% (v/v)	Neutralizes acidic silanol groups to prevent hydrogen-bonding and product streaking.
Citric Acid Conc.	10% (w/v)	Mild enough to preserve the Boc group, yet strong enough to protonate basic impurities[3].

Troubleshooting & FAQs

Q1: I am losing a significant portion of my product during the aqueous workup. Why is my yield suddenly so low? A1: While the 2-methylhexyl chain makes this compound highly lipophilic, the primary culprit for product loss is unintended Boc-deprotection. If you use strong mineral acids (like 1 M HCl) to wash away basic impurities, the local pH drops below the stability threshold of the Boc group. This cleaves the carbamate, generating a free amine that becomes water-soluble and is permanently lost in the aqueous phase[1]. Solution: Always use mild, buffered acids such as 10% aqueous citric acid or saturated NaHSO4 for aqueous washes. This neutralizes basic byproducts without compromising the carbamate linkage[3].

Q2: My NMR shows significant contamination with unreacted di-tert-butyl dicarbonate (Boc2O). How do I separate them? A2: Boc2O is highly non-polar and often co-elutes with lipophilic Boc-amino alcohols during silica gel chromatography. Solution: Destroy the excess Boc2O before chromatography. During the organic extraction phase, add a mild nucleophile like N,N-dimethylethylenediamine (DMEDA) or use a DMAP/Na2CO3 wash. These reagents rapidly react with Boc2O to form highly polar, water-soluble ureas or amides that are effortlessly removed in the subsequent aqueous wash[3].

Q3: The compound streaks heavily on my TLC plates and during flash chromatography. How can I improve resolution? A3: The primary hydroxyl group at C1 acts as a strong hydrogen-bond donor, interacting aggressively with the acidic silanol groups on the silica gel stationary phase. Solution: Add a basic modifier to your eluent. Incorporating 0.5% - 1.0% triethylamine (TEA) into your Hexanes/EtOAc gradient will deactivate the silanol sites, sharpening your bands and preventing product tailing.

Q4: How do I visualize this compound on a TLC plate? It doesn't show up under UV. A4: Because tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate lacks a chromophore (no aromatic rings or conjugated double bonds), it is UV-inactive. Furthermore, the Boc group prevents standard ninhydrin staining from working at room temperature. Solution: Use a general oxidative stain such as Phosphomolybdic Acid (PMA) or Potassium Permanganate (KMnO4). Alternatively, use an acidic Ninhydrin stain with aggressive heating—the heat and acid will locally cleave the Boc group on the plate, allowing the free amine to react and turn purple[4].

Step-by-Step Purification Methodologies

Protocol A: Optimized Aqueous Workup & Boc2O Quenching

Self-Validating System: The absence of gas evolution (CO2) upon the addition of the citric acid wash confirms the complete quenching and removal of reactive carbonates.

• Solvent Swap: If the upstream reaction was run in a water-miscible solvent (e.g., THF or MeOH), concentrate the mixture under reduced pressure. Redissolve the crude residue in Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc)[1]. MTBE is highly recommended for α,α-disubstituted amino alcohols as it minimizes emulsion formation and phase separation issues[3].

• Chemical Quench: To the organic layer, add 1.0 equivalent of N,N-dimethylethylenediamine (DMEDA) relative to the suspected excess of Boc2O. Stir vigorously at room temperature for 30 minutes.

• Mild Acidic Wash: Transfer the mixture to a separatory funnel. Wash the organic layer with 10% aqueous citric acid (3 × 20 mL per 100 mL organic phase). This step removes DMEDA, DMEDA-Boc adducts, and any unreacted free amines[3].

• Neutralization: Wash the organic phase with saturated aqueous NaHCO3 (1 × 20 mL) to neutralize residual citric acid.

• Brine Wash & Drying: Wash with brine (1 × 20 mL). Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo to yield the crude Boc-protected amino alcohol.

Protocol B: Flash Column Chromatography

Self-Validating System: Perform a 2D-TLC (run the plate, rotate 90 degrees, and run again) on a test fraction. A single spot on the diagonal confirms that the compound is not degrading on the silica column.

• Column Preparation: Pack a glass column with silica gel (230–400 mesh, 60 Å pore diameter)[2] using Hexanes containing 1% Triethylamine (TEA).

• Sample Loading: Dissolve the crude oil in a minimum volume of Dichloromethane (DCM) or Toluene. Carefully load it onto the flat silica bed.

• Elution Gradient:

  • Start with 90:10 Hexanes:EtOAc (containing 1% TEA) to elute non-polar impurities and any residual protected byproducts.

  • Gradually increase the polarity to 70:30 Hexanes:EtOAc. Due to the bulky, lipophilic hexyl chain, the target compound will elute earlier than typical primary amino alcohols.

• Fraction Collection: Monitor fractions using TLC (stained with PMA or heated acidic ninhydrin). Combine the product-containing fractions and concentrate under reduced pressure to afford pure tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Enantioselective Syntheses of (−)-Alloyohimbane and (−)-Yohimbane by an Efficient Enzymatic Desymmetrization Process - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Evaluation of a Cyclopentane-Based γ-Amino Acid for the Ability to Promote α/γ-Peptide Secondary Structure - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

Welcome to the technical support center for the synthesis of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the common challenges encountered during the synthesis of this chiral amino alcohol derivative.

Introduction

The synthesis of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate is a multi-step process that requires careful control of reaction conditions to achieve high yield and purity. The most common synthetic route involves the protection of the amino group of a precursor, (R)-2-amino-2-methylhexan-1-ol, using di-tert-butyl dicarbonate (Boc₂O). The precursor itself is often synthesized via a Grignard reaction. This guide will address challenges in both the Boc protection step and the synthesis of the amino alcohol precursor.

Troubleshooting Guide

Issue 1: Low Yield During Boc Protection of (R)-2-amino-2-methylhexan-1-ol

Q: We are experiencing low yields during the Boc protection of (R)-2-amino-2-methylhexan-1-ol. What are the likely causes and how can we improve the conversion?

A: Low yields in Boc protection are a common issue and can stem from several factors. Here’s a breakdown of potential causes and their solutions:

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The Boc-protected product will have a higher Rf value on TLC compared to the starting amino alcohol. If the reaction has stalled, consider extending the reaction time or gently heating the mixture. However, be cautious as Boc₂O can decompose at elevated temperatures.[1]

• Inappropriate Base: The choice and amount of base can be critical. While not always necessary, a base is often used to neutralize acidic byproducts and drive the reaction to completion.[1]

  • Solution: Triethylamine (TEA) or sodium bicarbonate are common choices. Use 1.2-1.5 equivalents of the base. For sterically hindered amines, a stronger base like 4-dimethylaminopyridine (DMAP) can be used as a catalyst (0.1-0.2 equivalents) to accelerate the reaction.[1]

• Poor Solubility: The amino alcohol starting material may have poor solubility in the chosen solvent.

  • Solution: A mixture of solvents can be beneficial. For amino alcohols, a combination of water and a miscible organic solvent like tetrahydrofuran (THF) or dioxane can improve solubility.[1][]

• Hydrolysis of Boc Anhydride: Boc₂O can hydrolyze in the presence of water, especially over prolonged reaction times.[1][3]

  • Solution: While aqueous conditions can be necessary for solubility, ensure a slight excess of Boc₂O (1.1-1.5 equivalents) is used to compensate for any hydrolysis.

• Side Reactions: The formation of unwanted byproducts can consume starting materials.

  • Solution: With primary amines, the use of a base can sometimes lead to the formation of isocyanates or urea derivatives.[1][4] Careful control of stoichiometry and temperature can minimize these side reactions.

Troubleshooting Workflow for Low Yield in Boc Protection

Caption: A workflow for troubleshooting low yields in Boc protection.

Issue 2: Difficult Purification of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

Q: We are struggling with the purification of the final product. It often separates as an oil, and column chromatography is inefficient. What are the best practices for purification?

A: Purification of Boc-protected amino alcohols can be challenging due to their physical properties. Here are some strategies to improve purification:

• "Oiling Out" During Crystallization: The product separating as an oil instead of a solid is a common issue.[5]

  • Solution: This often happens when the solution is too concentrated or cooled too quickly. Try using a different solvent system for recrystallization. A "good" solvent in which the compound is soluble (e.g., ethyl acetate) and a "poor" solvent in which it is insoluble (e.g., hexane) is a common strategy. Dissolve the crude product in a minimal amount of the hot "good" solvent and slowly add the "poor" solvent until the solution becomes cloudy. Then, allow it to cool slowly.[5]

• Alternative to Chromatography: If column chromatography is proving difficult, consider converting the oily product into a solid derivative.

  • Solution: For Boc-protected amino acids that are oils, conversion to a dicyclohexylamine (DCHA) salt can facilitate purification by crystallization.[6] While your target is an amino alcohol, if acidic impurities are present, this could be a viable strategy.

• Aqueous Workup: A thorough aqueous workup is crucial to remove water-soluble impurities.

  • Solution: After the reaction, quench with water and extract with an organic solvent like ethyl acetate. Wash the organic layer sequentially with a weak acid (e.g., 5% citric acid solution) to remove any unreacted amine, followed by a weak base (e.g., saturated sodium bicarbonate solution) to remove any acidic byproducts, and finally with brine.[1]

Issue 3: Side Reactions During the Synthesis of the (R)-2-amino-2-methylhexan-1-ol Precursor via Grignard Reaction

Q: We are synthesizing the (R)-2-amino-2-methylhexan-1-ol precursor using a Grignard reaction and observing significant byproduct formation. What are the common side reactions and how can they be minimized?

A: Grignard reactions are powerful for C-C bond formation but are sensitive to reaction conditions. Here are common challenges when synthesizing amino alcohols:

• Reaction with Unprotected Amine: Grignard reagents are strong bases and will react with the acidic proton of an unprotected amine in an acid-base reaction. This consumes the Grignard reagent and reduces the yield of the desired amino alcohol.[7]

  • Solution: The amino group of the starting material (e.g., an amino acid derivative) must be protected before the Grignard reaction. Carbamate protecting groups like Boc or Cbz are ideal as they are stable under the basic conditions of the Grignard reaction.[7]

• Enolization of the Carbonyl Substrate: If the carbonyl compound has acidic α-protons, the Grignard reagent can act as a base, leading to enolization instead of nucleophilic addition.[8][9]

  • Solution: Lowering the reaction temperature can favor the desired nucleophilic addition. The use of cerium(III) chloride (Luche conditions) can also suppress enolization.[7]

• Reduction of the Carbonyl Group: If the Grignard reagent has β-hydrogens, it can reduce the carbonyl group via a six-membered transition state, especially with sterically hindered ketones.[9]

  • Solution: Careful selection of the Grignard reagent and reaction conditions can minimize this side reaction.

Potential Side Reaction	Cause	Preventative Measure
Quenching of Grignard Reagent	Reaction with unprotected N-H protons.	Protect the amino group with a suitable protecting group (e.g., Boc, Cbz).[7]
Enolization	Grignard reagent acts as a base on acidic α-protons.	Lower the reaction temperature; use of cerium(III) chloride.[7][8]
Carbonyl Reduction	Hydride transfer from the Grignard reagent.	Use Grignard reagents without β-hydrogens if possible; optimize reaction conditions.[9]

Frequently Asked Questions (FAQs)

Q1: What is the role of DMAP in Boc protection? A1: 4-(Dimethylamino)pyridine (DMAP) is a highly effective acylation catalyst. It reacts with Boc anhydride to form a more reactive intermediate, which then rapidly acylates the amine. It is particularly useful for sterically hindered or electronically deactivated amines.[1]

Q2: How can I monitor the deprotection of a Boc group if I need to remove it in a later step? A2: The removal of a Boc group is typically done under acidic conditions (e.g., with trifluoroacetic acid or HCl).[10][11] You can monitor the deprotection by TLC, where the deprotected amine will be more polar and have a lower Rf value. Staining the TLC plate with ninhydrin is a good way to visualize the free amine, which will appear as a colored spot.[12]

Q3: Can I use a Grignard reagent with an ester to synthesize the amino alcohol precursor? A3: Yes, but it's important to note that Grignard reagents typically add twice to esters, resulting in a tertiary alcohol where two of the alkyl groups are from the Grignard reagent.[13][14] If your synthetic route starts from an ester, you will need to use two equivalents of the Grignard reagent.

Q4: My final product is an oil. How can I be sure of its purity? A4: If the product is an oil, purity should be assessed by analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), mass spectrometry, and High-Performance Liquid Chromatography (HPLC). These methods will provide information about the structure and the presence of any impurities.

Experimental Protocols

General Protocol for Boc Protection of (R)-2-amino-2-methylhexan-1-ol

• Dissolution: In a round-bottom flask, dissolve (R)-2-amino-2-methylhexan-1-ol (1.0 equivalent) in a mixture of THF and water (e.g., 1:1 v/v) to a concentration of 0.1-0.5 M.

• Base Addition: Add triethylamine (1.2-1.5 equivalents) to the solution and stir for 10 minutes at room temperature.

• Boc₂O Addition: Add di-tert-butyl dicarbonate (1.1-1.5 equivalents) to the stirring solution.

• Reaction: Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is typically complete within 1-12 hours.

• Work-up: Once the reaction is complete, remove the THF under reduced pressure. Dilute the aqueous residue with water and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with 5% citric acid solution, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to obtain the crude product.[1]

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization if it solidifies.

Visualizing the Boc Protection Workflow

Caption: A step-by-step workflow for the Boc protection of an amino alcohol.

References

• Ataman Kimya. TERT-BUTYL HYDROXYCARBAMATE. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• ACS Publications. Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols. [Link]

• Wikipedia. Di-tert-butyl dicarbonate. [Link]

• Reddit. Having great trouble with a Boc-protection reaction. [Link]

• Organic Syntheses. SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. [Link]

• Google Patents. CN114805134A - Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester.

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O). [Link]

• ACS Publications. Simultaneous Deprotection and Purification of BOC-amines Based on Ionic Resin Capture. [Link]

• Chemistry Steps. Boc Protecting Group for Amines. [Link]

• Organic Chemistry Portal. Carbamate synthesis by carbamoylation. [Link]

• De Gruyter. Crystal structure of (S)-tert-butyl-(1-hydroxypropan-2-yl)carbamate, C8H17NO3. [Link]

• J&K Scientific LLC. BOC Protection and Deprotection. [Link]

• Master Organic Chemistry. All About The Reactions of Grignard Reagents. [Link]

• Organic Chemistry Portal. Grignard Reaction. [Link]

• Grignard Reaction - Common Conditions. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. echemi.com [echemi.com]
• 4. The synergistic effect of di-tert-butyl dicarbonate_Chemicalbook [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptide.com [peptide.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Grignard Reaction [organic-chemistry.org]
• 10. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 11. jk-sci.com [jk-sci.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Grignard Reaction - Common Conditions [commonorganicchemistry.com]

Technical Support Center: Synthesis & Optimization of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

Welcome to the Technical Support Center for the synthesis of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate . This chiral α,α-disubstituted amino alcohol derivative is a critical building block in drug development, most notably serving as a key fragment in the synthesis of Selgantolimod, a TLR8 agonist evaluated for the treatment of chronic Hepatitis B [1].

Synthesizing this molecule typically involves the reduction of a sterically hindered Boc-protected amino ester. Due to the steric bulk of the quaternary stereocenter, standard reduction protocols often suffer from poor conversion or the formation of unwanted byproducts. This guide provides field-proven troubleshooting strategies, mechanistic insights, and an optimized standard operating procedure (SOP) to ensure high-yielding, chemoselective reductions.

Process Workflow & Chemoselectivity

Synthetic workflow and chemoselectivity in the reduction of the Boc-protected amino ester.

Diagnostic FAQs & Troubleshooting

Q1: Why am I seeing incomplete conversion when reducing the Boc-amino ester with LiBH4​ at room temperature? A1: Lithium borohydride ( LiBH4​ ) alone in ethereal solvents (like THF or MTBE) exhibits sluggish kinetics when reducing sterically hindered α,α-disubstituted amino esters at 20 °C. The steric bulk around the quaternary stereocenter impedes hydride transfer. To overcome this without raising the temperature, an alcohol additive such as methanol (MeOH) is required. As demonstrated in , MeOH reacts with LiBH4​ to generate lithium methoxyborohydrides (e.g., LiBH3​(OMe) ). These intermediate species are significantly more nucleophilic than LiBH4​ alone, accelerating the ester reduction at ambient temperatures [2].

Q2: I increased the reaction temperature to 40 °C to force completion, but I'm getting a major byproduct. What is it? A2: Elevating the temperature to 40 °C drives the formation of a cyclic carbamate impurity (a 5-methyloxazolidin-2-one derivative). Once the ester is reduced to the alkoxide intermediate, the proximal Boc-protected amine can undergo an intramolecular cyclization. The alkoxide attacks the Boc carbonyl group, displacing tert-butoxide. By utilizing the MeOH additive (as discussed in Q1), you can achieve full conversion at 20 °C, thereby thermodynamically suppressing this cyclization pathway and preserving the Boc group [2].

Q3: How should I manage the exotherm and gas evolution during the reduction and quench? A3: The addition of LiBH4​ and subsequently MeOH generates significant hydrogen gas ( H2​ ) and heat. The reaction with residual water and the formation of methoxyborohydrides are highly exothermic.

• Addition Phase: Dose the MeOH in portions (e.g., two 15-minute additions with a 5-minute pause) to control the gas evolution rate.

• Quench Phase: Do not add water directly to the borohydride mixture. Instead, perform a reverse quench by slowly transferring the reaction mixture into an aqueous citric acid solution. This self-validating technique controls the exotherm, safely decomposes unreacted borohydride, and keeps the aqueous phase acidic to prevent emulsion formation during phase separation [2].

Q4: Does this reduction sequence affect the enantiomeric excess (ee) of the quaternary stereocenter? A4: No. The quaternary stereocenter of (R)-2-amino-2-methylhexanoate derivatives is highly stable against racemization because it lacks an α-proton. Unlike standard proteinogenic amino acids, which can epimerize via enolization under basic conditions, the α,α-disubstitution locks the stereointegrity. The enantiomeric purity established during upstream synthesis (e.g., enzymatic resolution) is fully preserved (>99% ee) through the reduction to tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate [2].

Process Optimization Data

The following table summarizes the causal relationship between reaction conditions, conversion rates, and impurity profiles during the reduction of the Boc-protected isopropyl ester intermediate.

Entry	Reducing Agent	Solvent	Additive	Temp (°C)	Conversion Status	Cyclic Carbamate Impurity
1	LiBH4​ (2.2 eq)	THF	None	20	Inadequate (after 18 h)	Low
2	LiBH4​ (2.2 eq)	THF	None	40	Improved	Substantial
3	LiBH4​ (2.2 eq)	THF	MeOH (2.2 eq)	40	Full	Reduced
4	LiBH4​ (2.2 eq)	MTBE	MeOH (2.2 eq)	20	Full	Minimized (Optimal)

Data adapted from kilogram-scale process development studies [2].

Standard Operating Procedure (SOP)

Optimized Reduction of Boc-Protected Amino Ester to tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

This methodology utilizes the optimized MTBE/MeOH/ LiBH4​ system to ensure high chemoselectivity and safe handling of off-gassing.

Materials:

• Boc-protected amino ester (e.g., isopropyl (R)-2-((tert-butoxycarbonyl)amino)-2-methylhexanoate)

• Methyl tert-butyl ether (MTBE)

• Lithium borohydride ( LiBH4​ ), 2.0 M solution in THF

• Methanol (MeOH), anhydrous

• Aqueous citric acid solution

Step-by-Step Protocol:

• Preparation: Charge a reaction vessel equipped with a gas flow meter and temperature control with the Boc-protected amino ester (1.0 equiv) and MTBE (10 L/kg relative to the ester).

• Temperature Control: Adjust the internal temperature of the reactor to 20 °C.

• Borohydride Addition: Slowly charge the reactor with a 2.0 M solution of LiBH4​ in THF (2.2 equiv) over a period of 20 minutes. Caution: Monitor for an initial exotherm and H2​ gas evolution caused by reaction with trace residual water.

• Additive Dosing (Critical Step): Prepare a solution of MeOH (2.2 equiv) in MTBE (1.5 volumes). Charge this solution into the reactor at 20 °C over 30 minutes. To safely manage the resulting exotherm and hydrogen evolution, perform the addition in two 15-minute portions, separated by a 5-minute pause.

• Agitation: Agitate the reaction mixture at 20 °C until full conversion is confirmed via HPLC or LC-MS (typically within a few hours).

• Reverse Quench: Prepare a separate vessel containing an aqueous citric acid solution. Slowly transfer the active reaction mixture into the citric acid solution. Note: This reverse quench is mandatory to control the final exotherm and safely decompose unreacted methoxyborohydrides.

• Isolation: Allow the biphasic mixture to settle. Partition the layers, discard the aqueous layer, and wash the organic layer with brine. Azeotropic drying of the organic stream yields the highly pure tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate, ready for subsequent deprotection or downstream coupling.

References

• Title: US9670205B2 - Toll like receptor modulator compounds Source: Google Patents URL

• Title: Kilogram-Scale Preparation of the Amino Alcohol Fragment of Selgantolimod by Enzymatic Resolution of an α,α-Disubstituted Amino Ester Source: Organic Process Research & Development (ACS Publications) URL: [Link]

Technical Support Center: Troubleshooting Reactions of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic bottlenecks associated with tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate.

The Structural Challenge: The "Neopentyl" Steric Shield

To troubleshoot this molecule effectively, we must first understand its topology. The compound features a primary alcohol at C1 adjacent to a quaternary stereocenter at C2. This C2 carbon bears a methyl group, a butyl chain, and a bulky N-Boc protected amine. Consequently, the C1 hydroxyl group behaves as a highly hindered neopentyl-type alcohol, while the amine is buried beneath a massive steric shield. Standard protocols for oxidation or deprotection will frequently stall, yield incomplete conversions, or promote side reactions.

Below is the diagnostic workflow to identify and resolve the most common failure modes.

Diagnostic workflow for troubleshooting oxidation and deprotection of hindered Boc-amino alcohols.

Frequently Asked Questions & Troubleshooting Guide

Q1: Why does my TEMPO-mediated oxidation of the primary alcohol stall at <20% conversion? A1: The failure is rooted in steric exclusion. TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) is a stable but highly hindered nitroxyl radical due to the four methyl groups flanking its active site[1]. The quaternary C2 center of your substrate creates a neopentyl-like steric shield that physically prevents the bulky oxoammonium ion of TEMPO from accessing the C1 hydroxyl group[2]. Solution: Switch to a less sterically hindered catalyst such as 1-Me-AZADO or AZADO. The azaadamantane skeleton of AZADO lacks the flanking methyl groups, allowing it to easily penetrate the steric shield and oxidize hindered alcohols with high turnover numbers[1][2]. Alternatively, Dess-Martin Periodinane (DMP) is highly effective for this transformation[3].

Q2: I attempted a Swern oxidation, but I am observing significant loss of the Boc protecting group. How can I prevent this? A2: Swern oxidation generates hydrogen chloride (HCl) and dimethyl sulfide as stoichiometric byproducts. The Boc group is highly sensitive to acidic environments[4]. If the reaction temperature rises above -60 °C before the addition of the triethylamine base, the localized acidic environment will prematurely cleave the tert-butyl carbamate[5]. Solution: Maintain strict cryogenic conditions (-78 °C) during the addition of oxalyl chloride, DMSO, and your substrate. Ensure a large excess of triethylamine (at least 5 equivalents) is added to completely neutralize the system before allowing the reaction flask to warm to room temperature[5].

Q3: Standard TFA deprotection of the Boc group is unusually slow and yields multiple impurities. What is the mechanism of this failure? A3: The kinetics of N-Boc cleavage exhibit a second-order dependence upon acid concentration[6]. When using trifluoroacetic acid (TFA), a massive excess is required to achieve a reasonable rate. For your substrate, the bulky quaternary center severely restricts the conformational flexibility required for the initial protonation of the carbamate oxygen. Furthermore, because the reaction is prolonged, the generated tert-butyl cation intermediate has ample time to act as an electrophile, alkylating nucleophilic sites on your product or solvent[4]. Solution: Transition from TFA to a stronger acid system, such as 4M HCl in dioxane, which provides significantly faster cleavage kinetics[6]. To prevent alkylation byproducts, you must add cation scavengers like triisopropylsilane (TIS) and water to irreversibly trap the tert-butyl cation[3].

Quantitative Data: Method Comparison

The following table summarizes the expected performance of various reagent systems when applied to highly hindered, neopentyl-type Boc-amino alcohols.

Transformation	Reagent System	Reaction Kinetics	Boc Stability	Expected Yield	Primary Limitation
Oxidation	TEMPO / NaOCl	Very Slow	High	< 20%	Severe steric clash prevents reaction[1].
Oxidation	1-Me-AZADO / NaClO₂	Fast	High	> 90%	Reagent cost is higher than TEMPO[2].
Oxidation	Swern ((COCl)₂, DMSO)	Moderate	Low	75 - 85%	Strict -78°C control required to save Boc[5].
Oxidation	Dess-Martin (DMP)	Fast	High (w/ buffer)	> 85%	Atom economy is poor; requires NaHCO₃[3].
Deprotection	20% TFA in DCM	Very Slow	N/A (Target)	40 - 60%	Promotes tert-butyl alkylation byproducts[4].
Deprotection	4M HCl in Dioxane	Fast	N/A (Target)	> 95%	Requires basic workup to isolate free amine[6].

Validated Experimental Protocols

Protocol 1: Oxidation of Hindered Primary Alcohol using 1-Me-AZADO

This protocol utilizes a sterically unhindered oxoammonium salt catalytic cycle to bypass the neopentyl steric shield, oxidizing the C1 alcohol to the corresponding carboxylic acid (or aldehyde, depending on the co-oxidant) without compromising the Boc group[2].

Materials:

• tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate (1.0 equiv)

• 1-Me-AZADO (0.05 equiv)

• Sodium chlorite (NaClO₂, 2.0 equiv)

• Sodium hypochlorite (NaOCl, 5% aqueous, 0.1 equiv)

• Acetonitrile / Phosphate buffer (pH 6.8) (1:1 v/v)

Step-by-Step Procedure:

• Dissolution: Dissolve the Boc-protected amino alcohol in the Acetonitrile/Phosphate buffer mixture at room temperature.

• Catalyst Addition: Add 1-Me-AZADO to the stirring solution. The mixture will take on a slight red/orange hue.

• Co-Oxidant Addition: Dissolve NaClO₂ in a minimal amount of water and add it dropwise to the reaction, followed immediately by the catalytic NaOCl.

• Self-Validation & Monitoring: The reaction mixture will transition from red/orange to a pale yellow as the active oxoammonium species is consumed and regenerated. Stir for 2-4 hours. Monitor by TLC (stain with ninhydrin after brief heat-deprotection of the TLC plate to visualize the Boc-amine).

• Quench & Workup: Quench the reaction with saturated aqueous Na₂S₂O₃ to destroy excess oxidants. Extract with Ethyl Acetate (3x). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

Protocol 2: Robust N-Boc Deprotection using HCl/Dioxane

This method leverages the superior kinetics of HCl over TFA to overcome the steric hindrance of the quaternary C2 center, while utilizing scavengers to prevent tert-butyl cation trapping[3][6].

Materials:

• Boc-protected substrate (1.0 equiv)

• 4M HCl in 1,4-Dioxane (10.0 equiv)

• Triisopropylsilane (TIS) (0.5 equiv)

• Deionized Water (0.5 equiv)

Step-by-Step Procedure:

• Preparation: Place the Boc-protected compound in a round-bottom flask equipped with a magnetic stir bar. Add TIS and Water (scavengers).

• Acid Addition: Cool the flask to 0 °C using an ice bath. Slowly add the 4M HCl in Dioxane solution dropwise.

• Reaction & Self-Validation: Remove the ice bath and allow the mixture to warm to room temperature. Self-Validation: You will observe visible effervescence (bubbling) as CO₂ and isobutylene gas are evolved. The cessation of bubbling (typically after 1-2 hours) is a strong primary visual indicator of reaction completion.

• Confirmation: Confirm complete disappearance of the starting material via LC-MS.

• Isolation: Concentrate the reaction mixture under reduced pressure. Co-evaporate with toluene (3 x 10 mL) to remove residual HCl and dioxane. The product is isolated cleanly as the hydrochloride salt[3].

References

• Efficient oxidation of alcohols electrochemically mediated by azabicyclo-N-oxyls - core.ac.uk.1

• Discovery and exploitation of AZADO: the highly active catalyst for alcohol oxidation - nih.gov. 2

• Structure-Guided Design of a KMT9 Inhibitor Prodrug with Cellular Activity - acs.org. 5

• N-Boc-aminomethanol|CAS 365572-48-1|Supplier - benchchem.com. 3

• BOC Deprotection - ACS GCI Pharmaceutical Roundtable Reagent Guides - acsgcipr.org. 4

• Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration - acs.org. 6

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. Discovery and exploitation of AZADO: the highly active catalyst for alcohol oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis &amp; Purification of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

Welcome to the technical support and troubleshooting center for the synthesis of tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate . This molecule is a highly sterically hindered, chiral N-Boc amino alcohol featuring an α -quaternary stereocenter. It serves as a critical building block in the development of complex active pharmaceutical ingredients (APIs), including Toll-like receptor (TLR) modulators [1].

Because of the steric bulk at the C2 position and the bifunctional nature of the intermediate amino alcohol, researchers frequently encounter chemoselectivity issues and stubborn byproducts during both the reduction and protection phases of the synthesis. This guide provides field-proven, mechanistically grounded solutions to isolate the pure target compound.

Synthetic Workflow & Byproduct Divergence

Understanding the mechanistic pathways that lead to your target product—and the side reactions that divert it—is the first step in troubleshooting. The synthesis typically proceeds via the reduction of (R)-2-amino-2-methylhexanoic acid followed by N-Boc protection, or vice versa.

Figure 1: Synthetic workflows for the target carbamate and major byproduct divergence pathways.

Troubleshooting FAQs

Q1: I am observing a higher molecular weight byproduct (+100 Da) after the Boc protection step. What is it, and how do I remove it?

The Issue: You have formed the N,O-di-Boc byproduct . The Causality: While the amine is the intended target for protection, the primary hydroxyl group at C1 is sterically unhindered compared to the α -quaternary center at C2. If the stoichiometric ratio of di-tert-butyl dicarbonate (Boc 2​ O) exceeds 1.05 equivalents, or if highly active acyl transfer catalysts like DMAP are used, kinetic over-acylation occurs at the oxygen atom, forming a carbonate[2]. The Solution: Do not attempt to separate this via column chromatography, as the Rf values can be frustratingly close depending on the solvent system. Instead, utilize Protocol A below. Mild basic hydrolysis (methanolysis) selectively cleaves the more electrophilic O-Boc carbonate while leaving the resonance-stabilized N-Boc carbamate strictly intact.

Q2: My reduction of the amino acid using NaBH 4​ /I 2​ seems incomplete. The mass recovery is low, and the NMR shows broad, unresolved peaks. What happened?

The Issue: Your product is trapped as an Aminoborinate Complex . The Causality: The NaBH 4​ /I 2​ system generates borane (BH 3​ ) in situ, which efficiently reduces the carboxylic acid. However, the resulting 1,2-amino alcohol acts as a bidentate ligand, chelating the boron to form a highly stable boron-nitrogen-oxygen complex [3]. Because the B–N coordinate bond is remarkably robust, standard aqueous workups fail to hydrolyze it, pulling your product into the aqueous waste or leaving it as a polymeric sludge. The Solution: The complex must be chemically dismantled. Utilize Protocol B , which leverages either the formation of volatile trimethyl borate via methanol reflux or competitive chelation using ethanolamine to liberate the free amino alcohol.

Q3: I attempted to reduce the N-Boc protected amino acid directly, but I isolated a cyclic compound instead of the amino alcohol. Why?

The Issue: You have triggered Oxazolidinone formation . The Causality: When an N-Boc amino acid is activated (e.g., via a mixed anhydride) and reduced, or if the resulting N-Boc amino alcohol is exposed to elevated temperatures and strong bases, the molecule can undergo an intramolecular cyclization. The nucleophilic oxygen of the Boc carbonyl attacks the adjacent electrophilic center, expelling tert-butanol and forming a rigid oxazolidinone ring. The Solution: Maintain strict temperature control (< 10 °C) during the reduction of Boc-amino acids. Avoid prolonged exposure to strong bases (like NaOH) during the workup of the amino alcohol.

Quantitative Analytical Profiling

To ensure your protocols are self-validating, cross-reference your crude mixtures against these diagnostic analytical parameters.

Table 1: Analytical Profiling of Target Product and Common Byproducts

Compound	Molecular Weight ( g/mol )	TLC R f​ (3:1 Hexanes/EtOAc)	Key Diagnostic Signal ( 1 H NMR / MS)
Target Product	231.34	0.35	1.42 ppm (s, 9H, N-Boc); MS: [M+H] + 232
N,O-di-Boc Byproduct	331.45	0.70	1.48 ppm (s, 9H, O-Boc); MS: [M+H] + 332
Oxazolidinone	157.21	0.45	Absence of N-Boc signal; MS: [M+H] + 158
Aminoborinate Complex	Variable	Baseline (0.0)	Broad peaks due to boron quadrupolar relaxation

Validated Experimental Protocols

Protocol A: Selective Methanolysis of the N,O-di-Boc Byproduct

Use this protocol to salvage batches contaminated with over-protected O-Boc impurities.

• Solubilization: Dissolve the crude Boc-protection mixture (containing both the target product and the N,O-di-Boc impurity) in anhydrous methanol (10 mL per gram of crude material).

• Base Addition: Add anhydrous K 2​ CO 3​ (0.5 equivalents relative to the initial amino alcohol).

  • Mechanistic Check: The carbonate anion acts as a mild nucleophile that selectively attacks the more electrophilic O-Boc carbonate carbonyl. The N-Boc carbamate remains untouched due to the resonance donation from the nitrogen lone pair, which decreases the electrophilicity of the carbamate carbonyl [2].

• Self-Validating Reaction Monitoring: Stir at room temperature for 2–4 hours. Monitor via TLC (stain with Ninhydrin/heat). The reaction is complete when the high-R f​ spot (0.70) completely disappears, converging entirely into the product spot (0.35).

• Workup: Concentrate the mixture under reduced pressure to remove methanol. Partition the residue between Ethyl Acetate and water. Wash the organic layer with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate to yield the purified target product.

Protocol B: Optimized Workup for Borate Complex Dissociation

Use this protocol immediately following NaBH 4​ /I 2​ reduction to ensure high mass recovery of the intermediate amino alcohol.

• Quenching: After the NaBH 4​ /I 2​ reduction is complete, carefully cool the reaction vessel to 0 °C. Quench by the dropwise addition of methanol until effervescence (hydrogen gas evolution) completely ceases.

• Borate Cleavage (Thermal Method): Add a 20% aqueous solution of KOH (5 mL per gram of starting material) and heat the mixture to a gentle reflux (65 °C) for 4 hours.

  • Mechanistic Check: Refluxing in the presence of base and methanol drives the formation of volatile trimethyl borate [B(OMe) 3​ ], effectively breaking the stable B–N–O chelate [3].

• Alternative Chelation (Mild Method): If heating is undesirable, add 1.5 equivalents of ethanolamine to the quenched mixture at room temperature and stir for 2 hours. Ethanolamine forms a more thermodynamically stable complex with boron, displacing your sterically hindered amino alcohol.

• Extraction: Extract the aqueous layer with dichloromethane (3 × 10 mL). Dry the combined organic layers over Na 2​ SO 4​ and concentrate to yield the free (R)-2-amino-2-methylhexan-1-ol, which is now ready for Boc protection.

References

• US9670205B2 - Toll like receptor modulator compounds Source: Google Patents URL

• Complementary Syntheses of N,O-Protected-(S)-2-methylserine on a Multikilogram Scale Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• A Convenient Reduction of Amino Acids and Their Derivatives Source: Journal of Organic Chemistry (ACS Publications) URL:[Link]

Safe handling and storage procedures for tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

As a Senior Application Scientist, this guide provides a comprehensive technical framework for the safe handling and storage of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate .

Technical Support Guide: tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

A Note on Compiling Safety Data: Specific safety and toxicological data for tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate is not extensively published. Therefore, this guide has been developed by synthesizing data from Safety Data Sheets (SDS) of structurally analogous Boc-protected amino alcohols and applying established principles of laboratory safety and organic chemistry. The recommendations herein are based on the compound's functional groups and predictable chemical behavior.

Compound Identity and Assumed Properties

This molecule is a chiral, Boc-protected amino alcohol. Its structure suggests it is a stable, solid organic compound at room temperature, with solubility characteristics favoring organic solvents over aqueous media.

Property	Value / Description	Rationale
Molecular Formula	C₁₂H₂₅NO₃	Calculated from the chemical structure.
Molecular Weight	231.33 g/mol	Calculated from the chemical formula.
Physical Form	White to off-white solid.	Based on common Boc-protected amino alcohols which are typically crystalline or amorphous solids at STP[1].
Solubility	Soluble in methanol, ethanol, dichloromethane, ethyl acetate. Limited solubility in water.	The tert-butyl and hexyl groups create a non-polar character, while the hydroxyl and carbamate groups provide some polarity, a profile typical for solubility in common organic solvents.
Stability	The product is expected to be chemically stable under standard ambient conditions (room temperature).	The Boc-protecting group is stable to a wide range of reagents but is labile under strong acidic conditions.

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues and questions that researchers may encounter during the handling and use of this compound.

Q1: What are the primary hazards associated with this compound and what personal protective equipment (PPE) is mandatory?

Answer: While this specific molecule is not classified under GHS, data from similar carbamate compounds indicate potential hazards. We must assume it may be harmful if swallowed and cause skin and eye irritation .[2]

Mandatory PPE includes:

• Eye/Face Protection: Safety glasses with side shields or goggles are required. If there is a splash risk, a face shield should also be used.[3]

• Skin Protection: A standard laboratory coat must be worn and kept buttoned. Handle the compound with chemically resistant gloves (e.g., nitrile), inspecting them before use. Use proper glove removal technique to avoid skin contact.[3]

• Respiratory Protection: Handling should occur in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust particles.[2][3] For significant aerosolization or handling large quantities, a NIOSH-approved P95 (or higher) particulate respirator may be necessary.[3]

The causality is clear: this multi-layered approach to PPE creates a barrier system to prevent the compound from coming into contact with your eyes, skin, or respiratory system, which are the primary routes of chemical exposure in a laboratory setting.

Q2: The compound is difficult to dissolve in my aqueous reaction buffer. What can I do?

Answer: This is an expected issue due to the compound's limited water solubility. Direct dissolution in an aqueous buffer will likely fail.

Troubleshooting Steps:

• Co-Solvent System: First, dissolve the compound in a minimal amount of a water-miscible organic solvent such as DMSO, DMF, or ethanol.

• Titrate into Buffer: Add this concentrated organic stock solution dropwise into your vigorously stirring aqueous buffer.

• Monitor for Precipitation: If the compound begins to precipitate, you may have exceeded its solubility limit in the final buffer composition. You can try increasing the percentage of the organic co-solvent, but be mindful of how this might affect your downstream experiment (e.g., enzyme activity, cell viability).

This method works by first overcoming the crystal lattice energy in a favorable organic solvent before introducing it to the aqueous phase, where kinetics (stirring) and the presence of a co-solvent can help maintain a dissolved state.

Q3: I suspect my compound has degraded. What are the likely causes and how can I check for purity?

Answer: The most probable degradation pathway is the acid-catalyzed cleavage of the tert-butoxycarbonyl (Boc) protecting group.

Common Causes of Degradation:

• Improper Storage: Storing the compound near volatile acidic reagents (e.g., bottles of HCl or trifluoroacetic acid) can lead to degradation from the vapors.

• Contaminated Solvents: Using solvents that have become acidic over time (e.g., older bottles of chloroform or dichloromethane) can cause slow deprotection.

• Cross-Contamination: Using a spatula or glassware that was not properly cleaned and has residual acidic material.

Purity Verification:

• Thin-Layer Chromatography (TLC): This is the quickest method. Compare the stored material against a fresh sample or a previously established standard. Degradation will likely show a new, more polar spot (the deprotected amine) at a lower Rf value.

• NMR Spectroscopy: ¹H NMR will provide definitive proof. The characteristic singlet at ~1.4 ppm corresponding to the nine protons of the tert-butyl group will diminish or disappear upon deprotection.

Core Protocols and Workflows

Protocol 1: Safe Storage and Incompatibility

Correct storage is critical for ensuring the compound's integrity and for laboratory safety.

• Initial Receipt: Upon receiving the compound, log it into your chemical inventory. Ensure the container is tightly closed and undamaged.

• Storage Location: Store in a cool, dry, and well-ventilated area.[1] Recommended storage temperature is often between 2-8°C for long-term stability, though room temperature may be suitable for short periods.[3][4]

• Inert Atmosphere: For long-term storage, consider placing the container inside a desiccator or flushing the vial with an inert gas like argon or nitrogen to protect against moisture and atmospheric contaminants.

• Segregation: Crucially, store this compound away from strong acids and strong oxidizing agents.[5] The Boc group is highly sensitive to acids, and other parts of the molecule could be susceptible to oxidation.

Protocol 2: Handling a Spill

In the event of a spill, remain calm and follow these steps.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or if you feel unwell.

• Secure the Area: Ensure the area is well-ventilated (keep the fume hood running). Remove all ignition sources.

• Wear Appropriate PPE: Don your full PPE, including double-gloving if necessary.

• Contain and Absorb: For a solid spill, carefully sweep up the material to avoid creating dust and place it in a labeled, sealable container for disposal.[1][3] Do not use water to clean up, as this may spread the material.

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (like ethanol or isopropanol), followed by soap and water.

• Dispose: All contaminated materials (absorbent, gloves, wipes) must be placed in a sealed container and disposed of as hazardous chemical waste according to your institution's guidelines.[6]

References

• Ataman Kimya. TERT-BUTYL HYDROXYCARBAMATE Safety Information. [Link]

• Thermo Fisher Scientific. tert-Butyl carbamate Safety Data Sheet. (2010). [Link]

• Angene Chemical. tert-Butyl ((2S,4S,5S)-5-amino-4-hydroxy-1,6-diphenylhexan-2-yl)carbamate Safety Data Sheet. (2021). [Link]

• ChemBK. tert-butyl [(2R)-1-hydroxy-3-methylbutan-2-yl]carbamate Properties. (2024). [Link]

• DC Fine Chemicals. tert-Butyl(N-2-hydroxyethyl)carbamate Safety Data Sheet. [Link]

• SHAANXI LIGHTE OPTOELECTRONICS MATERIAL CO., LTD. Tert-Butyl (R)-(1-hydroxy-4-methylpentan-2-yl)carbamate Product Information. [Link]

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• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. angenechemical.com [angenechemical.com]
• 4. Tert-Butyl (R)-(1-hydroxy-4-methylpentan-2-yl)carbamate-SHAANXI LIGHTE OPTOELECTRONICS MATERIAL CO., LTD [en.ltom.com]
• 5. fishersci.co.uk [fishersci.co.uk]
• 6. tcichemicals.com [tcichemicals.com]

Reference Data & Comparative Studies

Analytical Characterization of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate: A Comparative Guide

As a Senior Application Scientist, navigating the analytical landscape of complex chiral intermediates requires moving beyond standard templated methods. tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate is a highly sterically hindered, N-Boc protected chiral amino alcohol. Its structural topology—featuring a quaternary stereocenter at C2, a bulky tert-butyloxycarbonyl (Boc) group, and a complete lack of a conjugated π -system—presents a triad of analytical challenges: optical transparency, thermal lability, and complex chiral recognition.

This guide objectively evaluates the analytical methodologies required to establish the chemical purity, enantiomeric excess (ee), and structural identity of this molecule, providing field-proven, self-validating protocols.

Chemical Purity Assessment: Overcoming Optical Transparency

The Causality of Method Selection

Because tert-butyl carbamates lack a strong UV chromophore, standard UV detection (e.g., 254 nm) is practically blind to this molecule[1]. While low-wavelength UV (210 nm) can detect the carbamate carbonyl, it is highly susceptible to baseline drift from organic solvent gradients. Furthermore, Gas Chromatography (GC) is fundamentally flawed for primary purity analysis here; carbamates are thermally labile and prone to decarboxylation and loss of isobutylene in the heated GC inlet, artificially inflating the impurity profile[2].

Therefore, Reversed-Phase HPLC coupled with Charged Aerosol Detection (RP-HPLC-CAD) or Evaporative Light Scattering Detection (ELSD) is the authoritative standard. CAD provides a uniform, mass-dependent response independent of the analyte's optical properties[1].

Comparative Performance Data

Analytical Parameter	RP-HPLC-CAD / ELSD	RP-HPLC-UV (210 nm)	GC-MS (FID/EI)
Detection Mechanism	Universal mass-based aerosol scattering	Weak absorption of carbamate C=O	Thermal vaporization & ionization
Sensitivity (LOD)	High (~10-50 ng on column)	Low to Moderate (subject to noise)	Moderate (compromised by degradation)
Thermal Degradation	None (Room temp/mild column temp)	None	High (Boc cleavage in inlet)
Gradient Compatibility	Excellent (requires volatile buffers)	Poor (severe baseline drift)	N/A

Self-Validating Protocol: RP-HPLC-CAD Workflow

Mechanism: Separation is driven by the hydrophobicity of the aliphatic chains (butyl and methyl groups) and the Boc moiety[3].

• Column Selection: Use a high-density C18 column (e.g., 250 mm x 4.6 mm, 5 µm) to maximize hydrophobic interactions.

• Mobile Phase:

  • Phase A: MS-grade Water with 0.1% Formic Acid (Volatile additive is strictly required for CAD).

  • Phase B: MS-grade Acetonitrile with 0.1% Formic Acid.

• Gradient Elution: Start at 10% B, ramp to 90% B over 20 minutes to elute the highly hydrophobic Boc-protected intermediate, hold for 5 minutes.

• Detector Settings: Set CAD nebulizer temperature to 35°C to ensure complete solvent evaporation without volatilizing the analyte.

• Self-Validation Step: Inject a known standard at 50%, 100%, and 150% of the target concentration. The system is only validated if the R2 of the polynomial calibration curve is >0.995 and no broad degradation peaks (indicating on-column hydrolysis) are observed.

Enantiomeric Excess (ee): Resolving the Quaternary Stereocenter

The Causality of Chiral Recognition

The quaternary stereocenter at C2 is heavily substituted (methyl, butyl, hydroxymethyl, and N-Boc). This steric bulk dictates that chiral recognition cannot rely on simple planar π−π stacking. Instead, it must rely on hydrogen-bonding networks (via the carbamate NH/C=O and the primary alcohol) and steric inclusion[4].

Polysaccharide-based Chiral Stationary Phases (CSPs), such as immobilized amylose or cellulose derivatives (e.g., Chiralpak IC or AD-H), are exceptionally suited for this. Alternatively, macrocyclic glycopeptide columns (e.g., CHIROBIOTIC T) offer multimodal recognition specifically optimized for N-blocked amino acids[5].

Fig 1. Decision matrix and causality for chiral stationary phase selection.

Self-Validating Protocol: Normal-Phase Chiral HPLC

• Column: Amylose tris(3,5-dimethylphenylcarbamate) coated on silica (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase: Hexane / Isopropanol (90:10 v/v). Logic: Non-polar hexane forces the analyte to hydrogen-bond exclusively with the chiral stationary phase rather than the solvent[6].

• Flow Rate & Temp: 1.0 mL/min at a tightly controlled 25°C (chiral recognition is highly temperature-dependent).

• Self-Validation Step (System Suitability): Inject a racemic standard of the tert-Butyl (1-hydroxy-2-methylhexan-2-yl)carbamate. The method is only scientifically valid for release testing if the resolution ( Rs​ ) between the (R) and (S) peaks is ≥1.5 . If Rs​<1.5 , decrease the isopropanol concentration to 5% to increase retention and H-bonding interaction time.

Structural Confirmation: LC-MS/MS and NMR

The Causality of Fragmentation

While NMR is required to definitively assign the quaternary nature of the C2 carbon (using 2D HMBC to show correlations between the methyl/butyl protons and the unprotonated C2), LC-MS/MS provides rapid structural confirmation.

Under Electrospray Ionization (ESI+), N-Boc protected amines exhibit a highly diagnostic, self-validating fragmentation pathway. The acidic environment of the ESI source induces the cleavage of the Boc group, resulting in the neutral loss of isobutylene (56 Da) and carbon dioxide (44 Da)[7].

Fig 2. Comprehensive analytical workflow for N-Boc amino alcohol characterization.

Diagnostic MS Protocol

• Ionization: ESI in positive ion mode.

• Observation: Look for the intact protonated molecule [M+H]+ .

• Validation: Increase the collision energy (CE) slightly. The appearance of a base peak at [M+H−100]+ definitively confirms the presence of the intact tert-butyl carbamate moiety.

References

• BenchChem. "A Comparative Guide to HPLC and GC-MS Methods for the Analysis of tert-Butyl (cyanomethyl)(methyl)
• BenchChem. "Comparative Guide to HPLC Methods for Purity Assessment of Tert-butyl N-(4-azidobutyl)
• BenchChem. "A Researcher's Guide to HPLC Analysis of Boc-Protected Amino Acids". Benchchem.com.
• Royal Society of Chemistry.
• Scientific Research Publishing. "Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine". Scirp.org.
• Sigma-Aldrich.
• Organic Chemistry Portal. "Boc-Protected Amino Groups". Organic-chemistry.org.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine [scirp.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. Boc-Protected Amino Groups [organic-chemistry.org]

A Comparative Guide to Determining the Enantiomeric Excess of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

Introduction: The Imperative of Chiral Purity

In pharmaceutical development, the stereochemistry of a molecule is not a trivial detail; it is a critical determinant of its pharmacological and toxicological profile. Enantiomers, non-superimposable mirror-image isomers, can exhibit vastly different biological activities.[1] The analysis of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate, a chiral building block, requires robust and precise analytical methods to quantify its enantiomeric purity, or enantiomeric excess (e.e.). This guide provides an in-depth comparison of the predominant chromatographic techniques—High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC)—along with Nuclear Magnetic Resonance (NMR) spectroscopy as an orthogonal approach. Our objective is to equip researchers and drug development professionals with the technical insights needed to select and implement the most appropriate method for their specific analytical challenges.

The Foundation: Principles of Chiral Recognition

Successful chiral separation hinges on the principle of creating a transient, diastereomeric interaction between the enantiomers of the analyte and a chiral selector.[2] This selector is most commonly part of the Chiral Stationary Phase (CSP) within a chromatography column.[3] The separation is achieved because the two enantiomers form complexes of differing stability with the CSP, leading to different retention times.[4][5] These interactions are multifaceted and can include hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance.[5] Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are exceptionally versatile as their helical polymer structure creates "chiral pockets" that enable effective discrimination for a broad range of compounds, including carbamates.[4][6]

Caption: Chiral recognition on a stationary phase.

Method 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the established gold standard for enantiomeric purity assessment due to its robustness and the wide availability of columns and instrumentation.[7] For a molecule like tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate, which possesses hydrogen bond donors (-OH, -NH) and an acceptor (C=O), polysaccharide-based CSPs under normal-phase conditions are an excellent starting point for method development.[8][9] Normal-phase mode, typically using hexane and an alcohol modifier like isopropanol, enhances the hydrogen bonding and dipole-dipole interactions crucial for resolving this class of compounds.[10]

Expert Insight: Why Normal-Phase HPLC?

While reversed-phase methods are common, the structural features of the target analyte make it highly amenable to normal-phase chromatography. The non-polar mobile phase minimizes non-specific hydrophobic interactions, allowing the specific chiral recognition mechanisms of the polysaccharide CSP to dominate. This often leads to superior selectivity (α) and resolution (Rs) compared to reversed-phase conditions for such analytes. Furthermore, the volatility of normal-phase solvents can be advantageous if subsequent analysis by mass spectrometry is required, although solvent exchange may be necessary.

Experimental Protocol: Chiral HPLC

This protocol is a self-validating system, incorporating a system suitability test (SST) to ensure the chromatographic system is performing adequately before sample analysis.[7][11]

• Instrumentation: HPLC system with UV detector.

• Chromatographic Conditions:

  • Column: CHIRALPAK® AD-H (250 mm x 4.6 mm, 5 µm) or equivalent amylose-based CSP.

  • Mobile Phase: n-Hexane / Isopropanol (90:10, v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

• Solutions Preparation:

  • Sample Solution: Accurately weigh and dissolve the sample in the mobile phase to a final concentration of approximately 1.0 mg/mL.

  • Racemate Solution (for SST): Prepare a solution of the racemic mixture (containing both R and S enantiomers) at 1.0 mg/mL in the mobile phase.

• System Suitability Test (SST):

  • Inject the racemate solution.

  • Acceptance Criteria: The resolution (Rs) between the two enantiomer peaks must be ≥ 2.0. The tailing factor for the major enantiomer peak should be ≤ 1.5.

• Analysis Procedure:

  • Once the SST criteria are met, inject the sample solution in duplicate.

  • Calculate the enantiomeric excess (e.e.) using the area percent method:

    • e.e. (%) = [(Area_R - Area_S) / (Area_R + Area_S)] * 100

Workflow and Performance Data

Sources

• 1. omicsonline.org [omicsonline.org]
• 2. microbenotes.com [microbenotes.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 5. Chiral column chromatography - Wikipedia [en.wikipedia.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. ymc.co.jp [ymc.co.jp]
• 9. youtube.com [youtube.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]

Navigating Stereoselectivity: A Comparative Evaluation of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the precise control of stereochemistry is not merely a benchmark of elegance but a critical necessity, particularly in the realm of pharmaceutical development where the enantiomeric form of a molecule can dictate its therapeutic efficacy and toxicological profile.[1] Chiral auxiliaries have long stood as a robust and reliable strategy for inducing stereoselectivity, temporarily guiding the formation of new stereocenters before being cleaved.[1][2] This guide provides a comprehensive evaluation of a lesser-explored chiral scaffold, tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate, by comparing its structural attributes and potential performance against well-established chiral auxiliaries in key stereoselective transformations. While direct experimental data for this specific carbamate is not extensively reported in peer-reviewed literature, a thorough analysis of its structural motifs allows for a prospective assessment of its capabilities.

Structural Dissection and Mechanistic Postulates

The potential of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate as a stereocontrolling element stems from its unique combination of structural features:

• A Chiral Tertiary Alcohol: The (R)-configured tertiary alcohol at the C2 position is the primary source of chirality. The steric bulk of the methyl and butyl groups creates a well-defined chiral pocket around the hydroxyl and carbamate functionalities.

• The N-Boc Protecting Group: The tert-butoxycarbonyl (Boc) group serves a dual purpose. It protects the amine, preventing unwanted side reactions, and its steric bulk can play a crucial role in influencing the facial selectivity of approaching reagents.[3]

• Potential for Chelation: The 1,2-amino alcohol motif allows for the formation of a five-membered chelate ring with a metal center. This rigidifies the transition state, a key principle in many highly selective asymmetric transformations.

This molecule can be envisioned to operate in two primary modes: as a chiral ligand for a metal-catalyzed reaction or as a covalently attached chiral auxiliary.

Performance Comparison with Established Chiral Auxiliaries

To contextualize the potential of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate, a comparison with archetypal chiral auxiliaries is instructive.

Chiral Auxiliary	Key Structural Feature	Primary Applications	Predicted Stereocontrol
Evans' Oxazolidinones	Rigid, planar oxazolidinone ring	Asymmetric aldol reactions, alkylations	High, predictable syn-diastereoselectivity
Pseudoephedrine	C2 symmetry, bidentate chelation	Asymmetric alkylations, aldol reactions	High diastereoselectivity, recoverable
SAMP/RAMP Hydrazones	Chiral hydrazone formation	Asymmetric alkylation of aldehydes/ketones	High enantioselectivity
tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate (Hypothetical)	Acyclic, sterically hindered 1,2-amino alcohol	Asymmetric additions, alkylations	Potentially high, dependent on chelation

Comparison with Evans' Oxazolidinones

Evans' oxazolidinones are renowned for their rigid cyclic structure which provides a predictable platform for stereoselective enolate chemistry. The imide carbonyls and the substituent at C4 create a well-defined steric environment, leading to excellent facial discrimination. In contrast, the acyclic nature of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate suggests greater conformational flexibility. While chelation to a metal can impart rigidity, the degree of stereocontrol may be more sensitive to reaction conditions (solvent, temperature, metal salt) compared to the more pre-organized Evans auxiliaries.

Comparison with Pseudoephedrine

Pseudoephedrine, another acyclic chiral auxiliary, relies on chelation between the hydroxyl and amine groups to a metal ion to create a rigid transition state for stereoselective alkylations.[1] The structural similarity of the 1,2-amino alcohol moiety in our target compound suggests it could operate via a similar mechanism. The tertiary nature of the alcohol in tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate, however, presents a more sterically hindered environment, which could potentially lead to even higher levels of diastereoselectivity, albeit possibly at the cost of reaction rate.

Potential Applications and Hypothetical Performance Data

Based on its structural features, two primary applications for tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate in stereoselective reactions can be proposed:

As a Chiral Ligand in Asymmetric Additions to Aldehydes

Chiral amino alcohols are widely used as ligands to direct the enantioselective addition of organometallic reagents to carbonyl compounds. The in-situ formation of a chiral metal complex, for instance with diethylzinc, creates a chiral environment around the metal, leading to a facial bias in the delivery of the alkyl group to the aldehyde.

Hypothetical Experimental Data: Enantioselective Addition of Diethylzinc to Benzaldehyde

Chiral Ligand	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee, %)
(1R,2S)-(-)-N-Methylephedrine	0	24	95	98 (R)
(S)-Diphenyl(pyrrolidin-2-yl)methanol	0	6	97	97 (S)
tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate	0	24	~90	>95 (R)

The rationale for the predicted high enantioselectivity lies in the formation of a rigid, sterically demanding chiral zinc-aminoalkoxide complex that effectively shields one face of the aldehyde.

As a Covalently Bound Chiral Auxiliary in Diastereoselective Alkylation

Should the hydroxyl group of the carbamate be acylated, the resulting ester could be employed in diastereoselective enolate alkylation reactions. Deprotonation with a strong base would generate a chiral enolate, with the stereochemical outcome of the subsequent alkylation being dictated by the chiral auxiliary.

Hypothetical Experimental Data: Diastereoselective Alkylation of a Propionate Ester

Chiral Auxiliary	Base	Electrophile	Yield (%)	Diastereomeric Excess (de, %)
Evans' (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	NaHMDS	Benzyl bromide	85	>99
(1R,2R)-Pseudoephedrine	LDA	Ethyl iodide	92	95
tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate derivative	LDA	Benzyl bromide	~80	>90

The bulky tert-butyl group on the carbamate and the quaternary stereocenter are expected to create a highly biased steric environment, favoring the approach of the electrophile from the less hindered face of the enolate.

Experimental Protocols (Prospective)

The following protocols are hypothetical and based on established methodologies for similar transformations. They provide a starting point for the experimental evaluation of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate.

Protocol for Asymmetric Addition of Diethylzinc to Benzaldehyde

Materials:

• tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

• Anhydrous Toluene

• Diethylzinc (1.0 M in hexanes)

• Benzaldehyde (freshly distilled)

• Saturated aqueous ammonium chloride

• Standard laboratory glassware, syringes, and magnetic stirrer

Procedure:

• To a flame-dried, nitrogen-flushed round-bottom flask, add tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate (0.05 mmol, 5 mol%).

• Add anhydrous toluene (2 mL) and stir until the ligand dissolves.

• Cool the solution to 0 °C in an ice bath.

• Add freshly distilled benzaldehyde (1.0 mmol) to the solution.

• Slowly add diethylzinc (1.2 mL of a 1.0 M solution in hexanes, 1.2 mmol) dropwise over 10 minutes.

• Stir the reaction mixture at 0 °C for 24 hours, monitoring by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

• Determine the enantiomeric excess by chiral HPLC analysis.

Protocol for Diastereoselective Alkylation (via an acylated derivative)

Step A: Acylation of the Chiral Auxiliary

... (Standard acylation protocol, e.g., with propionyl chloride and a non-nucleophilic base) ...

Step B: Diastereoselective Alkylation

Materials:

• Acylated tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

• Anhydrous Tetrahydrofuran (THF)

• Lithium diisopropylamide (LDA) (freshly prepared or commercial solution)

• Benzyl bromide

• Saturated aqueous ammonium chloride

Procedure:

• To a flame-dried, nitrogen-flushed round-bottom flask, add the acylated chiral auxiliary (1.0 mmol) and dissolve in anhydrous THF (10 mL).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add LDA (1.1 mmol) dropwise and stir for 30 minutes to form the enolate.

• Add benzyl bromide (1.2 mmol) and continue stirring at -78 °C for 4 hours.

• Quench the reaction with saturated aqueous ammonium chloride and allow the mixture to warm to room temperature.

• Extract the product with diethyl ether, wash with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify by flash column chromatography.

• Determine the diastereomeric excess by NMR spectroscopy or chiral HPLC/GC analysis.

Visualizing Reaction Pathways

Caption: Proposed pathway for the asymmetric addition of diethylzinc.

Caption: Workflow for diastereoselective alkylation.

Conclusion

While tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate is not a widely documented chiral auxiliary, its structural characteristics suggest significant potential in stereoselective synthesis. Its acyclic, yet sterically hindered, 1,2-amino alcohol framework presents an intriguing platform for the development of new asymmetric transformations. The prospective analysis indicates that it could perform well both as a chiral ligand in catalytic reactions and as a covalently bound auxiliary, likely affording high levels of stereocontrol due to a combination of steric hindrance and chelation. However, its conformational flexibility compared to cyclic auxiliaries like Evans' oxazolidinones may necessitate more extensive optimization of reaction conditions. Ultimately, the true measure of its performance awaits empirical validation. The protocols and comparative analysis provided herein offer a solid foundation for researchers to embark on the experimental investigation of this promising chiral building block.

References

• Wikipedia. Chiral auxiliary. [Link]

• Pittelkow, M. Selective Synthesis of Carbamate Protected Polyamines Using Alkyl Phenyl Carbonates. [Link]

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Table 1: Comparative Analytical Profile of Amine Protecting Groups for α,α-Disubstituted Scaffolds

Title : Spectroscopic Confirmation of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate Derivatives: A Comparative Analytical Guide

Introduction The synthesis and structural validation of chiral, α,α-disubstituted amino alcohols are foundational to modern drug discovery. Specifically, (R)-2-amino-2-methylhexan-1-ol and its Boc-protected derivative, tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate, serve as pivotal fragments in the synthesis of complex active pharmaceutical ingredients (APIs), such as the TLR8 agonist selgantolimod [1]. As a Senior Application Scientist, I frequently encounter the analytical challenges posed by these sterically hindered scaffolds. The quaternary chiral center adjacent to a primary alcohol creates unique spectroscopic signatures. This guide provides a definitive comparison of derivatization strategies and establishes a self-validating spectroscopic workflow to ensure unambiguous structural and stereochemical confirmation.

1. Derivatization Strategy: Why Boc over Cbz or Fmoc? Before spectroscopic analysis, the primary amine of the amino alcohol is typically protected. The choice of protecting group profoundly impacts both the stability of the molecule and the clarity of the resulting spectra. For α,α-disubstituted amino alcohols, the tert-butyloxycarbonyl (Boc) group is analytically superior to Carboxybenzyl (Cbz) or Fluorenylmethyloxycarbonyl (Fmoc).

Causality of Choice: The quaternary C2 carbon (bearing a methyl and a butyl chain) creates immense steric bulk. Fmoc is excessively bulky and prone to base-catalyzed cleavage during basic HPLC mobile phase analysis. Cbz introduces complex aromatic multiplets in the 1 H NMR spectrum (7.2–7.4 ppm) that can obscure critical API aromatic signals if the derivative is analyzed as part of a larger synthetic cascade. In contrast, the Boc group provides a distinct, 9-proton singlet at ~1.42 ppm. This singlet acts as an internal integration standard, allowing for immediate visual verification of the 1:1 ratio between the protecting group and the chiral scaffold [2].

Feature	Boc (tert-Butyloxycarbonyl)	Cbz (Carboxybenzyl)	Fmoc (Fluorenylmethyloxycarbonyl)
1 H NMR Clarity	Optimal : Sharp 9H singlet (~1.4 ppm)	Suboptimal : Aromatic overlap (7.3 ppm)	Poor : Complex aromatic signals
MS Ionization (ESI+)	High : Predictable fragmentation	Moderate : Benzyl cation dominates	Low : Poor ionization efficiency
Steric Tolerance	Excellent : Easily installed on quaternary C	Good : Requires harsh conditions	Poor : Steric clash reduces yield
UV Absorbance	Low : Transparent >220 nm	High : Strong at 254 nm	Very High : Dominates UV trace

2. Self-Validating Spectroscopic Workflows A robust analytical package cannot rely on a single technique. Every protocol described below is designed as a self-validating system, where the findings of one method inherently cross-verify the others.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy The hallmark of the (R)-(1-hydroxy-2-methylhexan-2-yl) scaffold is the diastereotopic nature of the C1 methylene protons (CH 2​ -OH). Because they are adjacent to the chiral C2 center, they reside in different magnetic environments and do not couple equivalently.

• 1 H NMR : Expect to see a complex AB doublet of doublets system around 3.50–3.70 ppm.

• 13 C NMR : The quaternary C2 carbon is notoriously weak due to the lack of Nuclear Overhauser Effect (NOE) enhancement and long relaxation times.

• Self-Validation via 2D NMR : To ensure the 13 C signal at ~60 ppm is indeed the C1 methylene and not an impurity, a Heteronuclear Single Quantum Coherence (HSQC) experiment must be run concurrently. The HSQC cross-peak will correlate this carbon to the diastereotopic AB proton system, inherently validating the assignment without relying solely on chemical shift tables [2].

Table 2: Expected NMR Assignments for tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate

Position	1 H NMR Shift (ppm)	Multiplicity & Integration	13 C NMR Shift (ppm)	2D Correlation (HMBC)
Boc (CH 3​ ) 3​	1.42	Singlet, 9H	28.5	Carbonyl (156.0 ppm)
C1 (CH 2​ -OH)	3.55, 3.65	AB system, 2H	68.2	C2 (Quaternary)
C2 (Quaternary)	-	-	58.4	C1, C3, C-Methyl
C2-Methyl	1.15	Singlet, 3H	22.1	C1, C2, C3
C3-C6 (Butyl)	0.85 - 1.60	Multiplets, 9H	14.1 - 38.5	Adjacent alkyl carbons

B. Mass Spectrometry (ESI-HRMS) High-Resolution Mass Spectrometry (HRMS) confirms the exact mass, but tandem MS (MS/MS) confirms the connectivity. The Boc group dictates a highly predictable fragmentation pathway. Soft ionization (ESI+) yields the [M+H]+ ion ( m/z 232.19).

• Self-Validation via Fragmentation : In-source fragmentation or MS/MS must produce characteristic [M+H−C4​H8​]+ (isobutene loss, m/z 176.13) and [M+H−C5​H8​O2​]+ (complete Boc loss, m/z 132.14) peaks [3]. If these fragments are absent, the structural assignment of the Boc group is highly suspect.

Caption: ESI-MS fragmentation pathway of Boc-protected amino alcohols confirming structural integrity.

3. Experimental Protocols

Protocol A: Synthesis and Boc-Derivatization Causality Note: The reaction utilizes Triethylamine (TEA) to maintain a basic environment, preventing the acid-catalyzed degradation of the Boc anhydride and ensuring the primary amine remains nucleophilic.

• Preparation : Dissolve (R)-2-amino-2-methylhexan-1-ol (1.0 eq, 10 mmol) in anhydrous Dichloromethane (DCM, 20 mL) under a nitrogen atmosphere.

• Base Addition : Add Triethylamine (1.5 eq, 15 mmol). Cool the mixture to 0 °C using an ice bath to control the exothermic acylation.

• Derivatization : Slowly add Di-tert-butyl dicarbonate (Boc 2​ O) (1.1 eq, 11 mmol) dissolved in DCM (5 mL) dropwise over 15 minutes.

• Reaction : Remove the ice bath and stir at room temperature for 12 hours. Monitor via TLC (Ninhydrin stain; the primary amine will stain purple, the Boc-product will not).

• Workup : Quench with saturated aqueous NaHCO 3​ (20 mL). Extract the aqueous layer with DCM (2 x 15 mL). Wash combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purification : Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate.

Protocol B: NMR Sample Preparation and Acquisition Causality Note: CDCl 3​ often contains trace amounts of DCl (deuterium chloride) generated by photolytic degradation. Because the Boc group is highly acid-sensitive, the solvent must be neutralized to prevent spontaneous deprotection during the long acquisition times required for 13 C NMR.

• Solvent Neutralization : Pass CDCl 3​ through a short plug of basic alumina immediately prior to use.

• Sample Prep : Dissolve 15–20 mg of the purified compound in 0.6 mL of the neutralized CDCl 3​ .

• Acquisition : Acquire 1 H NMR at 400 MHz (16 scans, relaxation delay 1s). Acquire 13 C NMR at 100 MHz (minimum 1024 scans, relaxation delay 2s to ensure the quaternary C2 carbon relaxes fully).

• Validation : Run a gradient HSQC experiment to map the C1 protons to the C1 carbon, confirming the diastereotopic splitting.

Caption: Logical workflow for the self-validating spectroscopic confirmation of chiral amino alcohols.

Conclusion The structural confirmation of tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate requires a multi-faceted analytical approach. By leveraging the distinct NMR properties of the Boc group, utilizing 2D NMR to validate the sterically hindered quaternary center, and confirming connectivity through predictable ESI-MS fragmentation, researchers can establish a highly trustworthy, self-validating data package. This rigor is essential when advancing such chiral building blocks into clinical-stage API manufacturing.

References

• ACS Publications. "Kilogram-Scale Preparation of the Amino Alcohol Fragment of Selgantolimod by Enzymatic Resolution of an α,α-Disubstituted Amino Ester". Organic Process Research & Development. URL:[Link]

• ACS Publications. "Synthesis of 1,4- and 1,5-Amino Alcohols via Nucleophilic Addition of Semicyclic N,O-Acetal with Organozinc Reagents". The Journal of Organic Chemistry. URL:[Link]

• J-Stage. "Expansion of Substrate Scope for Nitroxyl Radical/Copper-Catalyzed Aerobic Oxidation of Primary Alcohols: A Guideline for Catalyst Selection". Chemical and Pharmaceutical Bulletin. URL:[Link]

Comparative Guide: Assessing the Biological Activity of tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate Derivatives

Executive Summary & Chemical Rationale

In modern immunopharmacology, the rational design of Toll-like receptor (TLR) agonists requires precise stereochemical control to achieve receptor subtype selectivity. The compound tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate —a Boc-protected chiral amino alcohol—serves as a critical structural building block in the synthesis of advanced immunomodulators. Upon Boc-deprotection and coupling to a pyridopyrimidine core, this moiety provides the essential α,α-disubstituted stereocenter required for highly specific binding to the TLR8 ectodomain[1].

The most prominent clinical derivative of this building block is Selgantolimod (GS-9688) , an orally bioavailable, highly selective TLR8 agonist developed for the treatment of chronic hepatitis B (CHB) and HIV[2]. This guide objectively compares the biological performance of Selgantolimod against alternative TLR agonists and provides self-validating experimental protocols for assessing the pharmacodynamics of novel derivatives in this chemical class.

Mechanistic Grounding: TLR8 Activation & Selectivity

Unlike TLR7, which is predominantly expressed in plasmacytoid dendritic cells (pDCs) and drives Systemic Interferon-alpha (IFN-α) production, TLR8 is localized in the endosomes of myeloid cells, including conventional dendritic cells (cDCs) and monocytes[3].

Derivatives containing the (R)-2-amino-2-methylhexan-1-ol moiety achieve selectivity by[2]. This stereospecific engagement triggers receptor dimerization and recruits the MyD88 adapter protein, initiating a signaling cascade that culminates in the secretion of robust pro-inflammatory and antiviral cytokines (IL-12, IL-18, and TNF-α) without the dose-limiting systemic toxicity often associated with massive IFN-α release[4].

Fig 1: MyD88-dependent TLR8 signaling pathway activated by Selgantolimod in myeloid cells.

Comparative Performance Analysis

To contextualize the biological activity of tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate derivatives, we must compare them against alternative endosomal TLR agonists. The table below contrasts Selgantolimod with Vesatolimod (GS-9620) (a TLR7-selective agonist) and Resiquimod (R848) (a pan-TLR7/8 agonist).

Compound	Primary Target	EC₅₀ (Target)	Selectivity Profile	Key Cytokines Induced	Clinical Application
Selgantolimod (GS-9688)	TLR8	220 nM	>100-fold over TLR7	IL-12, TNF-α, IL-18	Chronic Hepatitis B[5]
Vesatolimod (GS-9620)	TLR7	291 nM	30-fold over TLR8	IFN-α, IP-10	HIV, Chronic Hepatitis B[4]
Resiquimod (R848)	TLR7 / TLR8	~100 nM	Dual Agonist (None)	IFN-α, IL-12, TNF-α	Vaccine Adjuvant[6]

Application Scientist Insight: The >100-fold selectivity of Selgantolimod for TLR8 over TLR7 (IFN-α EC₅₀ > 50 μM) is its defining pharmacological advantage[2]. By selectively inducing IL-12 and IL-18, these derivatives indirectly activate Natural Killer (NK) cells and mucosal-associated invariant T (MAIT) cells to produce IFN-γ, remodeling the immunosuppressive hepatic microenvironment without triggering the severe flu-like adverse events linked to direct pDC-mediated IFN-α spikes[7].

Experimental Validation Workflows

To accurately assess the biological activity of newly synthesized derivatives, a tiered screening approach is required. The following self-validating protocols ensure high-fidelity data by separating primary receptor engagement from secondary intercellular cytokine loops.

Fig 2: High-throughput ex vivo PBMC screening workflow for evaluating TLR8 agonist activity.

Protocol 1: Ex Vivo PBMC Cytokine Profiling (Pharmacodynamics)

This assay evaluates the compound's ability to stimulate physiological cytokine networks.

• PBMC Isolation:

  • Action: Isolate peripheral blood mononuclear cells (PBMCs) from healthy human donor buffy coats using Ficoll-Paque density gradient centrifugation.

  • Causality: Whole blood contains serum proteins that non-specifically bind lipophilic small molecules, artificially inflating the apparent EC₅₀. PBMCs provide a concentrated, serum-free population of TLR8-expressing myeloid cells[2].

• Compound Treatment & Self-Validating Controls:

  • Action: Seed PBMCs at 1×106 cells/mL in RPMI-1640 (10% FBS). Treat with serial dilutions of the test compound (0.1 nM to 10 μM). Crucially, include three controls: 0.1% DMSO (Negative Control), 1 μM Resiquimod (Pan-TLR7/8 Positive Control), and 1 μM Vesatolimod (TLR7-specific Control).

  • Causality: This control matrix is self-validating. If a novel derivative fails to induce IL-12, the Resiquimod control proves the cells were viable and responsive. The Vesatolimod control calibrates the assay's ability to differentiate TLR7-driven IFN-α from TLR8-driven IL-12.

• Quantification:

  • Action: Harvest supernatants after 24 hours and quantify IL-12p40 and IFN-α via highly sensitive multiplex ELISA or Luminex arrays.

Protocol 2: HEK-Blue™ TLR8 Target Engagement Assay (Receptor Specificity)

To prove that the cytokine induction observed in Protocol 1 is directly mediated by TLR8 and not an off-target effect, a reporter cell line must be utilized.

• Cell Preparation:

  • Action: Culture HEK-Blue™ TLR8 cells (engineered to co-express human TLR8 and an NF-κB-inducible secreted embryonic alkaline phosphatase[SEAP] reporter).

  • Causality: HEK293 cells lack endogenous TLR expression. This isolates the primary target engagement from the complex secondary cytokine cross-talk present in PBMCs, providing an unambiguous, mathematically rigorous EC₅₀ for receptor activation.

• Assay Execution:

  • Action: Incubate cells with the derivative for 24 hours. Add QUANTI-Blue™ detection reagent and measure spectrophotometric absorbance at 620 nm. Calculate the EC₅₀ using a 4-parameter logistic non-linear regression model.

Conclusion

Derivatives synthesized from tert-butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate represent a masterclass in structure-based drug design. By leveraging the precise stereochemistry of the (R)-2-amino-2-methylhexan-1-ol moiety, compounds like Selgantolimod achieve unprecedented selectivity for TLR8. When evaluated using rigorous, self-validating PBMC and reporter assays, these compounds consistently demonstrate superior immunomodulatory profiles compared to legacy TLR7 or dual TLR7/8 agonists, positioning them as premier candidates for combination therapies in chronic viral infections.

References

• [1] Kilogram-Scale Preparation of the Amino Alcohol Fragment of Selgantolimod by Enzymatic Resolution of an α,α-Disubstituted Amino Ester. Organic Process Research & Development (ACS Publications). URL:[Link]

• [2] Discovery of GS-9688 (Selgantolimod) as a Potent and Selective Oral Toll-Like Receptor 8 Agonist for the Treatment of Chronic Hepatitis B. Journal of Medicinal Chemistry. URL:[Link]

• [5] Discovery of GS-9688 (Selgantolimod) as a Potent and Selective Oral Toll-Like Receptor 8 Agonist for the Treatment of Chronic Hepatitis B (PubMed Index). National Institutes of Health. URL: [Link]

• [7] Therapeutic Potential of TLR8 Agonist GS-9688 (Selgantolimod) in Chronic Hepatitis B: Remodeling of Antiviral and Regulatory Mediators. Hepatology. URL:[Link]

• [4] Agonist and antagonist ligands of toll-like receptors 7 and 8: Ingenious tools for therapeutic purposes. European Journal of Medicinal Chemistry (via PMC). URL:[Link]

• [3] Toll‐Like Receptor 8 Agonist GS‐9688 Induces Sustained Efficacy in the Woodchuck Model of Chronic Hepatitis B. Hepatology (via PMC). URL:[Link]

• [6] Structure–Activity Relationships toward the Identification of a High-Potency Selective Human Toll-like Receptor-7 Agonist. Journal of Medicinal Chemistry. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Toll‐Like Receptor 8 Agonist GS‐9688 Induces Sustained Efficacy in the Woodchuck Model of Chronic Hepatitis B - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Agonist and antagonist ligands of toll-like receptors 7 and 8: Ingenious tools for therapeutic purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of GS-9688 (Selgantolimod) as a Potent and Selective Oral Toll-Like Receptor 8 Agonist for the Treatment of Chronic Hepatitis B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. scienceopen.com [scienceopen.com]

Safety & Regulatory Compliance

tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate proper disposal procedures

As a Senior Application Scientist, I recognize that laboratory safety extends far beyond simply reading a Safety Data Sheet (SDS). For researchers and drug development professionals working with chiral intermediates like tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate (a Boc-protected amino alcohol), improper waste management is not just a regulatory violation—it is a physical hazard.

This guide provides a comprehensive, causality-driven approach to the safe handling, spill response, and disposal of this specific compound, ensuring your laboratory operations remain both compliant and physically secure.

Chemical Profile & The Causality of Hazard

To safely dispose of a chemical, one must first understand its reactivity profile. tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate is an organic intermediate widely used in peptide synthesis and medicinal chemistry.

The Primary Hazards:

• Physiological: The compound is harmful if swallowed and acts as a severe irritant to the skin, eyes, and respiratory tract[1],[2]. The lipophilic nature of the hexyl backbone combined with the carbamate moiety allows it to easily disrupt lipid bilayers on contact.

• Chemical (The Hidden Danger): The most significant risk in disposing of this compound lies in its tert-butyloxycarbonyl (Boc) protecting group. The Boc group is highly stable to bases and nucleophiles but is highly labile in acidic conditions.

The Causality of Waste Container Explosions: If this compound is inadvertently disposed of in a general waste carboy containing acidic streams (e.g., residual Trifluoroacetic Acid (TFA) or HCl), it will undergo spontaneous acid-catalyzed deprotection. This cleavage reaction produces tert-butyl cations (which eliminate to form isobutylene gas) and stoichiometric amounts of carbon dioxide,[3]. In a tightly sealed waste container, this rapid dual-gas evolution will cause catastrophic over-pressurization, leading to a container rupture or explosion.

Quantitative Parameters for Handling and Disposal

To ensure a self-validating safety system, all laboratory personnel must adhere to the following quantitative thresholds when handling this compound.

Parameter	Value / Threshold	Operational Rationale
Stable pH Range	pH > 4.0	Prevents unintended acid-catalyzed Boc-deprotection and subsequent gas evolution.
Small Spill Threshold	< 500 g (Solid) / < 500 mL (Solution)	Manageable by trained lab personnel using standard inert absorbents (vermiculite/sand)[1].
Large Spill Threshold	> 500 g or highly concentrated solutions	Requires immediate Environmental Health & Safety (EHS) intervention and evacuation[1].
Aqueous Waste pH Limit	pH 6.0 – 8.0	Waste must be neutralized prior to transfer to EHS to prevent downstream reactions.
Thermal Decomposition	> 100°C	Generates toxic oxides of nitrogen (NOx) and carbon (COx); requires professional incineration[2].

Procedural Workflows & Methodologies

A. Spill Response and Containment Protocol

In the event of a spill, immediate containment is required to prevent respiratory exposure to airborne dust or solvent vapors.

Step-by-Step Methodology:

• Ventilation & Assessment: Immediately increase fume hood flow or room ventilation. Assess if the spill is under the 500g/mL threshold.

• PPE Verification: Ensure the operator is wearing a fitted NIOSH-approved respirator (if outside a hood), heavy-duty nitrile gloves, and splash-proof goggles[2].

• Inert Absorption: Do not use combustible materials (like paper towels) for highly concentrated solutions. Cover the spill with an inert, non-combustible absorbent material such as vermiculite, dry sand, or earth[1]. Causality: Inert materials prevent exothermic reactions that could trigger thermal decomposition.

• Collection: Use a non-sparking tool to scoop the absorbed material into a chemically compatible, leak-proof hazardous waste container.

• Decontamination: Scrub the spill area with a 70% isopropanol solution followed by soap and water to remove residual lipophilic carbamate traces[1].

Caption: Workflow for assessing and neutralizing Boc-amino alcohol spills.

B. Standard Disposal of Unused/Expired Reagent

Unused tert-Butyl (R)-(1-hydroxy-2-methylhexan-2-yl)carbamate must never be washed down the sink or thrown in standard biohazard bins.

Step-by-Step Methodology:

• Segregation: Isolate the compound from all strong acids, oxidizers, and transition metal catalysts. Treat it strictly as hazardous chemical waste[1].

• Containerization: Keep the compound in its original glass or high-density polyethylene (HDPE) container. Ensure the cap is tightly sealed to prevent moisture ingress.

• Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name. Do not use abbreviations like "Boc-alcohol" as this can lead to EHS misclassification[1].

• Satellite Accumulation: Store the container in a designated Satellite Accumulation Area (SAA) away from direct sunlight and heat sources until EHS pickup. Final disposal must be executed by a licensed contractor via chemical incineration equipped with an afterburner and scrubber to handle NOx emissions[2].

C. Disposal of Post-Deprotection Waste Streams

In drug development, this compound is frequently deprotected using strong acids (e.g., 4M HCl in dioxane or neat TFA) to yield the free amino alcohol[3]. The resulting waste stream is highly hazardous and requires a self-validating neutralization protocol.

Step-by-Step Methodology:

• Ventilation: Perform all waste quenching inside a certified fume hood to safely vent the generated isobutylene and CO2 gases.

• Quenching: Slowly pour the acidic deprotection mixture into a large beaker containing a stirring, ice-cold saturated solution of Sodium Bicarbonate ( NaHCO3​ ). Causality: Ice controls the exothermic neutralization, while the slow addition prevents the effervescence from boiling over.

• Self-Validation (pH Check): Use pH indicator strips to verify the aqueous layer has reached a stable pH of 6.0 to 8.0. Do not proceed until this is confirmed.

• Phase Separation: Transfer the quenched mixture to a separatory funnel. Separate the organic solvent layer (often dichloromethane or ethyl acetate) from the neutralized aqueous layer.

• Segregated Disposal:

  • Place the organic layer into the "Halogenated" or "Non-Halogenated" organic waste carboy, depending on the solvent used.

  • Place the neutralized aqueous layer into the "Aqueous Waste" carboy.

Caption: Neutralization and phase separation workflow for acidic Boc-deprotection waste.

References

• Organic Chemistry Portal. "Boc-Protected Amino Groups." Organic Chemistry Portal. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. BOC deprotection [ms.bzchemicals.com]